Potassium methanesulfonate

• CAS: 2386-56-3

Core Science & Biosynthesis

thermodynamic properties of potassium methanesulfonate

An In-Depth Technical Guide to the Thermodynamic Properties of Potassium Methanesulfonate

Introduction

Potassium methanesulfonate (KMS), the potassium salt of methanesulfonic acid, is a compound of significant interest to researchers, scientists, and drug development professionals.[1] Its versatility stems from a unique combination of high aqueous solubility, thermal stability, and its role as a biochemically compatible salt.[1] In the pharmaceutical sciences, the methanesulfonate (mesylate) anion is frequently used to form salts of active pharmaceutical ingredients (APIs), which can enhance critical properties such as solubility and bioavailability.[1][2] Furthermore, KMS is an invaluable tool in electrophysiology for preparing internal solutions for patch-clamp recordings and serves as a catalyst or supporting electrolyte in organic and electrochemistry.[1][3]

This technical guide provides a comprehensive, in-depth analysis of the core . Moving beyond a simple recitation of data, this document elucidates the causality behind the experimental techniques used to characterize the compound, offers detailed, field-proven protocols for analysis, and synthesizes available data into a coherent framework for practical application.

Physicochemical and Structural Properties

Potassium methanesulfonate is an organometallic compound consisting of a potassium cation (K⁺) ionically bonded to a methanesulfonate anion (CH₃SO₃⁻).[1] It exists as a white, odorless, crystalline solid at standard conditions.[4][5] Its fundamental properties are crucial for its handling, storage, and application in various experimental settings.

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// Define edges for bonds S -- O1 [label=""]; S -- O2 [label=""]; S -- O3 [label=""]; S -- C [label=""]; C -- H1; C -- H2; C -- H3;

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Table 1: Core Physicochemical Properties of Potassium Methanesulfonate

Property	Value	Reference(s)
CAS Number	2386-56-3	[1][6][7]
Molecular Formula	CH₃KO₃S	[1][7]
Molecular Weight	134.20 g/mol	[1][7][8]
Appearance	White crystalline solid/powder	[1][5]
Melting Point	>360 °C (Decomposes)	[1][6][9]
Water Solubility	Highly soluble	[1]
Hygroscopicity	Hygroscopic	[5][10]

Synthesis and Purity Assurance

The synthesis of high-purity potassium methanesulfonate is critical for reproducible experimental results, particularly in drug development and sensitive electrophysiological assays. The most reliable and common method is a direct acid-base neutralization, which is highly efficient and minimizes the formation of impurities.[1]

Experimental Protocol: Synthesis of Potassium Methanesulfonate

Principle: This protocol leverages the exothermic neutralization reaction between a strong acid (methanesulfonic acid) and a strong base (potassium hydroxide). Temperature control is paramount to prevent side reactions and ensure the formation of a high-quality crystalline product.[1]

Materials:

• Methanesulfonic acid (CH₃SO₃H, ≥99%)

• Potassium hydroxide (KOH, ≥85% pellets)

• Deionized water

• Ice bath

• Magnetic stirrer and stir bar

• pH meter or pH indicator strips

Procedure:

• Preparation: In a suitable beaker, dissolve an equimolar amount of potassium hydroxide in a minimal volume of deionized water. Place the beaker in an ice bath and allow the solution to cool to 0-5 °C with continuous stirring.

• Neutralization: Slowly add a stoichiometric equivalent of methanesulfonic acid dropwise to the cold potassium hydroxide solution. The reaction is highly exothermic; carefully monitor the temperature and maintain it below 10 °C throughout the addition.[1]

• Completion: After the addition is complete, continue stirring the solution in the ice bath for an additional 30 minutes to ensure the reaction proceeds to completion.

• Isolation: Remove the water via rotary evaporation at a bath temperature of 60-80 °C to obtain the crude solid potassium methanesulfonate.[1]

• Purification: Purify the crude solid by recrystallization. Dissolve the solid in a minimum amount of hot deionized water. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Final Product: Collect the purified crystals by vacuum filtration, wash with a small amount of cold deionized water, and dry in a vacuum oven to a constant weight.[1]

Thermal Stability and Decomposition

While often cited with a melting point above 360 °C, it is more accurate to consider this temperature as the onset of significant thermal decomposition.[1][6] For applications involving heating, such as in certain formulation processes or chemical reactions, understanding the precise thermal stability is not merely academic—it is a critical safety and quality parameter. The principal techniques for this characterization are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[1]

Causality of Method Selection:

• Thermogravimetric Analysis (TGA): This technique is chosen to precisely quantify changes in mass as a function of temperature.[11] It directly measures mass loss events, such as dehydration or decomposition, allowing for the determination of the onset temperature of degradation and the composition of the material (e.g., residual solvent or water content).[11][12]

• Differential Scanning Calorimetry (DSC): This technique is selected to detect thermal events that involve a change in enthalpy, even if no mass loss occurs.[13] It measures the heat flow into or out of a sample compared to a reference. This allows for the identification of phase transitions like melting, crystallization, or solid-solid transitions, and quantifies the energy associated with these events (ΔH).[13]

Experimental Protocol: Thermogravimetric Analysis (TGA)

Objective: To determine the temperatures at which potassium methanesulfonate undergoes mass loss and to quantify this loss.

Instrumentation: A calibrated thermogravimetric analyzer.[11]

Procedure:

• Sample Preparation: Accurately weigh 5–10 mg of dried potassium methanesulfonate into a tared TGA sample pan (typically alumina or platinum).

• Instrument Setup: Place the sample in the TGA furnace. Purge the system with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min to establish an inert atmosphere.

• Thermal Program: Equilibrate the sample at 30 °C. Heat the sample from 30 °C to 600 °C at a linear heating rate of 10 °C/min.

• Data Analysis: Record the mass of the sample as a function of temperature. Determine the onset temperature of decomposition (T_onset) from the resulting thermogram, defined as the temperature at which significant mass loss begins. Quantify the percentage of mass lost at different temperature intervals.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

Objective: To identify phase transitions (e.g., melting) and measure the enthalpy associated with these events.

Instrumentation: A calibrated differential scanning calorimeter.[13]

Procedure:

• Sample Preparation: Accurately weigh 2–5 mg of the dried sample into a hermetically sealed aluminum pan. A sealed pan is crucial to contain any evolved gases upon decomposition and maintain constant pressure. Prepare an empty, sealed pan to serve as the reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program: Equilibrate the cell at 30 °C. Heat the sample from 30 °C to 400 °C at a heating rate of 10 °C/min under a nitrogen purge.

• Data Analysis: Record the differential heat flow as a function of temperature. Identify endothermic (melting) or exothermic (decomposition) peaks. Integrate the area of any observed peaks to determine the enthalpy of the transition (ΔH).

Thermal Decomposition Pathway

Upon heating to sufficiently high temperatures, potassium methanesulfonate will decompose. The expected hazardous decomposition products include sulfur oxides (SOx) and potassium oxides.[4][5] In an inert atmosphere, the decomposition likely involves the cleavage of C-S and S-O bonds, leading to a solid residue (e.g., potassium sulfate) and various gaseous products.[1]

Solubility and Hygroscopicity

Solubility Profile

The high aqueous solubility of potassium methanesulfonate is one of its most defining and advantageous properties.[1][4] This characteristic is fundamental to its use in preparing stock solutions for biological assays and as a supporting electrolyte in aqueous electrochemistry. While it is also reported to have good solubility in various organic solvents, comprehensive quantitative data across a wide range of solvents is not extensively published.[1]

Table 2: Solubility Summary of Potassium Methanesulfonate

Solvent	Solubility	Significance	Reference(s)
Water	Highly Soluble	Crucial for biological buffers, aqueous electrochemistry, and API salt formation.	[1]
Organic Solvents	Good solubility reported in various organic solvents	Important for non-aqueous electrochemistry and organic synthesis applications. Quantitative data is limited.	[1]

Hygroscopicity

Hygroscopicity is the tendency of a substance to absorb moisture from the surrounding atmosphere. Potassium methanesulfonate is known to be hygroscopic, a critical consideration for accurate weighing and long-term storage.[5] Failure to account for absorbed water can lead to significant errors in concentration for prepared solutions.

Causality of Method Selection: A dynamic vapor sorption (DVS) analyzer or a similar instrument is the gold standard for quantifying hygroscopicity. It works by subjecting a sample to a precisely controlled stream of gas with a defined relative humidity (RH) while continuously monitoring its mass with a highly sensitive microbalance. This provides a direct, quantitative measure of water uptake as a function of RH.

Recent research has quantified the hygroscopic properties of methanesulfonate salts. These studies are vital for understanding the behavior of methanesulfonate-containing aerosols in the atmosphere and provide valuable data for laboratory handling.[14][15]

Table 3: Quantitative Hygroscopicity Data for Potassium Methanesulfonate

Parameter	Value (at 25 °C)	Significance	Reference(s)
Mass Change at 90% RH	3.479 ± 0.031 (relative to mass at <1% RH)	Indicates substantial water uptake at high humidity.	[14]
Hygroscopic Growth Factor (Aerosol)	1.53 ± 0.04 (at 90% RH)	Quantifies the increase in particle diameter due to water uptake.	[14]

Enthalpy and Gibbs Free Energy of Formation

The standard enthalpy of formation (ΔH°f) and standard Gibbs free energy of formation (ΔG°f) are fundamental thermodynamic quantities that dictate the energy content and thermodynamic stability of a compound. ΔG°f, in particular, is essential for predicting the spontaneity of chemical reactions.[16][17]

Currently, specific, experimentally determined values for ΔH°f and ΔG°f of solid potassium methanesulfonate are not widely available in peer-reviewed literature. However, these values can be determined using established calorimetric techniques.

Causality of Method Selection:

• Solution Calorimetry: This is the primary experimental technique for determining the enthalpy of formation of soluble ionic compounds like KMS. The principle relies on Hess's Law. By measuring the enthalpy of solution (ΔH_soln) of the salt and knowing the standard enthalpies of formation of the constituent ions in solution, one can construct a thermodynamic cycle to calculate the ΔH°f of the solid salt.[18]

• Calculation from Enthalpy and Entropy: Once ΔH°f is determined experimentally, the standard Gibbs free energy of formation (ΔG°f) can be calculated using the Gibbs-Helmholtz equation: ΔG°f = ΔH°f - TΔS°f . This requires the standard entropy of formation (ΔS°f), which can be calculated from the absolute standard entropies (S°) of the compound and its constituent elements, values of which are often available in thermodynamic databases.[16][19]

Representative Protocol: Enthalpy of Solution via Isothermal Titration Calorimetry (ITC)

Objective: To measure the enthalpy change upon dissolving a known quantity of potassium methanesulfonate in water.

Principle: ITC directly measures the heat released or absorbed during a process, in this case, dissolution. By injecting a concentrated solution of the salt into a calorimetric cell containing water, the heat of dilution can be measured, which, when extrapolated to infinite dilution, yields the standard enthalpy of solution.

Procedure:

• Sample Preparation: Prepare a concentrated stock solution of potassium methanesulfonate in deionized water with a precisely known concentration. Degas both the salt solution and the deionized water to be used in the calorimetric cell.

• Instrument Setup: Fill the ITC sample cell with deionized water. Load the injection syringe with the concentrated KMS solution. Allow the system to thermally equilibrate at a standard temperature, typically 25 °C (298.15 K).

• Titration: Perform a series of small, precisely metered injections (e.g., 2-10 µL) of the KMS solution into the water-filled cell. The instrument will measure the heat change associated with each injection.

• Data Analysis: Integrate the heat flow peaks for each injection to obtain the enthalpy change per mole of injectant. Plot these values against the cumulative concentration in the cell. Fit the data to a suitable model to extrapolate to zero concentration, yielding the standard enthalpy of solution (ΔH°_soln). This value can then be used in a thermochemical cycle to determine ΔH°f.

Conclusion

Potassium methanesulfonate is a thermally stable, highly water-soluble salt with significant hygroscopic properties. Its thermodynamic profile makes it a robust and reliable component for a multitude of applications, from pharmaceutical salt formation to fundamental neuroscientific research. While key properties like thermal decomposition and hygroscopicity are well-characterized, foundational data such as the standard enthalpy and Gibbs free energy of formation are not readily published and represent an opportunity for further fundamental research. For professionals in research and drug development, it is imperative to handle the compound in a dry environment and to perform in-house thermal analysis (TGA/DSC) to define the precise temperature limits for any specific application or formulation, ensuring both safety and product integrity.

References

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• Weiss, R., et al. (2022). Brominated Methanesulfonates: Characterization of K[Br3CSO3] ⋅ H2O, K2[Br2C(SO3)2] ⋅ H2O and K3[BrC(SO3)3] ⋅ H2O. Chemistry – An Asian Journal. Available at: [Link]

• Peng, C., & Chan, C. K. (2001). Comprehensive characterization of hygroscopic properties of methanesulfonates. ResearchGate. Retrieved March 18, 2026, from [Link]

• Fossum, K. N., et al. (2022). Hygroscopicity and CCN potential of DMS-derived aerosol particles. Atmospheric Chemistry and Physics. Available at: [Link]

• Thermo Fisher Scientific. (2025, September 22). SAFETY DATA SHEET - Potassium methanesulfonate. Retrieved March 18, 2026, from [Link]

• University of California, Davis. (n.d.). Gibbs Free Energy. LibreTexts. Retrieved March 18, 2026, from [Link]

• Elder, D. P., et al. (2010). The utility of sulfonate salts in drug development. Journal of pharmaceutical sciences. Available at: [Link]

• Weiss, R., et al. (2022). Brominated Methanesulfonates: Characterization of K[Br3CSO3] ⋅ H2O, K2[Br2C(SO3)2] ⋅ H2O and K3[BrC(SO3)3] ⋅ H2O. PMC. Retrieved March 18, 2026, from [Link]

• Wang, L., et al. (2009). Thermal decomposition of metal methanesulfonates in air. ResearchGate. Retrieved March 18, 2026, from [Link]

• Sketchy. (n.d.). Standard Gibbs Free Energy and Equilibrium. Retrieved March 18, 2026, from [Link]

• Verevkin, S. P., et al. (2021). Determination and Validation of Standard Enthalpies of Formation and Sublimation of Potassium Salts Using Solution Calorimetry and Quantum‐Chemical Calculations. PMC. Retrieved March 18, 2026, from [Link]

• Intertek. (n.d.). Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358. Retrieved March 18, 2026, from [Link]

• International Atomic Energy Agency. (n.d.). Thermodynamic Properties of Molten Salts Measured by DSC. Retrieved March 18, 2026, from [Link]

• NETZSCH Analyzing & Testing. (n.d.). Thermogravimetric Analysis. Retrieved March 18, 2026, from [Link]

• National Institute of Standards and Technology. (n.d.). Potassium. NIST Chemistry WebBook. Retrieved March 18, 2026, from [Link]

• ResearchGate. (n.d.). (A) Differential scanning calorimetry (DSC) curves of potassium.... Retrieved March 18, 2026, from [Link]

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• Durowoju, I. B., et al. (2017). Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen. PMC. Retrieved March 18, 2026, from [Link]

• Process Insights. (n.d.). Thermogravimetric Analysis/Mass Spectrometry (TGA-MS). Retrieved March 18, 2026, from [Link]

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• Boldyrev, V. V. (1967). The thermal decomposition of potassium permanganate and related substances. Part I. Chemical aspects. RSC Publishing. Retrieved March 18, 2026, from [Link]

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Aqueous Solubility Profile of Potassium Methanesulfonate (KMS): A Technical Guide for Advanced Applications

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Role: Senior Application Scientist

Executive Summary

Potassium methanesulfonate (CH₃SO₃K, CAS: 2386-56-3), commonly referred to as KMS, is the potassium salt of methanesulfonic acid. As a highly stable, non-oxidizing organometallic compound, it has become an indispensable supporting electrolyte in non-aqueous electrochemistry, a crucial reagent in organic synthesis, and a vital counter-ion in pharmaceutical drug formulation.

Unlike traditional inorganic salts, KMS exhibits an exceptionally high aqueous solubility profile. This technical guide explores the thermodynamic causality behind its solubility, provides comparative quantitative data, and outlines self-validating experimental protocols for synthesizing and quantifying this critical compound.

Thermodynamic Causality of High Aqueous Solubility

To understand why KMS is highly soluble in aqueous media, we must examine the thermodynamic interplay between its crystal lattice energy and the hydration energy of its constituent ions.

The dissolution of a salt is governed by the equation: ΔG_solv = ΔH_solv - TΔS_solv (where ΔH_solv = ΔH_lattice + ΔH_hydration)

• Lattice Dissociation (Endothermic): The methanesulfonate anion (CH₃SO₃⁻) features a diffuse negative charge delocalized across three highly electronegative oxygen atoms. The size asymmetry between the relatively large, polarizable methanesulfonate anion and the smaller potassium cation (K⁺) results in a lower lattice energy compared to highly symmetric salts like potassium chloride (KCl) or potassium perchlorate (KClO₄).

• Ion Hydration (Exothermic): Upon dissociation, the sulfonate head group forms exceptionally strong hydrogen bonds with the aqueous solvent network. The terminal methyl group (CH₃) is small enough that it does not incur a significant hydrophobic penalty or disrupt the water structure.

This combination of low lattice energy and highly exothermic hydration drives the equilibrium strongly toward the dissolved state. Furthermore,1 demonstrate that KMS maintains favorable osmotic coefficients even at extreme concentrations, preventing premature precipitation and allowing it to act as a superior supporting electrolyte [5].

Thermodynamic solvation pathway of potassium methanesulfonate in aqueous media.

Quantitative Solubility Data & Comparative Analysis

High solubility is a critical parameter for a supporting electrolyte to achieve the desired ionic conductivity without precipitating during temperature fluctuations. KMS significantly outperforms traditional potassium salts. Commercial industrial solutions of KMS are frequently supplied at concentrations of2, which stoichiometrically equates to approximately 688 g/L of dissolved KMS [2].

Table 1: Comparative Aqueous Solubility of Potassium Salts at 25°C

Supporting Electrolyte	Chemical Formula	Aqueous Solubility ( g/100 g H₂O)	Molar Mass ( g/mol )
Potassium Methanesulfonate	CH₃SO₃K	> 68.8 (Highly Soluble)	134.20
Potassium Chloride	KCl	35.5	74.55
Potassium Hexafluorophosphate	KPF₆	4.2	184.06
Potassium Perchlorate	KClO₄	1.5	138.55

Data for KMS indicates its 3 compared to standard electrolytes [1].

Experimental Methodologies

As a Senior Application Scientist, I emphasize that the reliability of your downstream data (whether in electrophysiology or drug formulation) is entirely dependent on the purity and accurate quantification of your reagents. The following protocols are designed as self-validating systems .

Protocol 1: Synthesis and Purification of High-Purity KMS

Commercial KMS can occasionally contain trace chloride or sulfate impurities. For sensitive electrochemical applications, synthesizing KMS via controlled acid-base neutralization is recommended.

Causality & Validation: The reaction between methanesulfonic acid (strong acid) and potassium hydroxide (strong base) is highly exothermic. Utilizing an ice bath prevents localized boiling and thermal degradation of the methanesulfonate moiety. Continuous pH monitoring acts as a self-validating mechanism to ensure exact 1:1 stoichiometry, preventing residual corrosive acid or caustic base in the final product.

Step-by-Step Methodology:

• Preparation: Dissolve an equimolar amount of high-purity potassium hydroxide (KOH) in ultra-pure deionized water within a borosilicate reaction vessel.

• Thermal Control: Submerge the reaction vessel in an ice bath (0–5°C) to control the exothermic neutralization.

• Neutralization: Slowly titrate a stoichiometric equivalent of methanesulfonic acid (CH₃SO₃H) into the KOH solution under constant magnetic stirring.

• Validation: Monitor the pH continuously. Cease addition when the solution reaches a neutral pH (7.0 ± 0.2), confirming complete neutralization.

• Isolation: Heat the resulting aqueous solution to 120–150°C in a fume hood to evaporate the water.

• Purification: Recrystallize the crude solid by dissolving it in a minimum volume of hot deionized water, cooling slowly to room temperature, and collecting the purified crystals via vacuum filtration using a Büchner funnel.

Workflow for the synthesis and purification of high-purity potassium methanesulfonate.

Protocol 2: Isothermal Saturation and Gravimetric Determination of Aqueous Solubility

Causality & Validation: Because KMS lacks a strong chromophore in the UV-Vis region, spectroscopic quantification is prone to baseline interference at high concentrations. Gravimetric analysis provides a direct, absolute measurement of the dissolved mass. The extended equilibration and settling times ensure the system overcomes kinetic barriers and prevents the inclusion of suspended microcrystals, which would artificially inflate the calculated solubility limit.

Step-by-Step Methodology:

• Preparation of Saturated Solution: In a jacketed glass vessel connected to a recirculating water bath set strictly to 25.0 ± 0.1°C, add 50.0 mL of ultra-pure deionized water (18.2 MΩ·cm).

• Iterative Addition: Gradually add high-purity KMS powder while stirring at 500 RPM using a magnetic PTFE stir bar. Continue addition until a visible layer of undissolved solid persists at the bottom of the vessel.

• Equilibration: Seal the vessel to prevent evaporation and maintain stirring for 48 hours to ensure thermodynamic equilibrium is reached between the solid lattice and the hydrated ions.

• Phase Separation: Cease stirring and allow the solution to settle isothermally for 24 hours. This gravity-driven phase separation ensures the supernatant is free of suspended nucleation seeds.

• Sampling: Using a pre-warmed, positive-displacement pipette (to prevent premature crystallization inside the tip due to temperature drops), carefully extract exactly 5.00 mL of the clear supernatant.

• Gravimetric Analysis: Transfer the aliquot to a pre-weighed, dry glass petri dish. Evaporate the water slowly in a vacuum oven at 120°C until a constant weight is achieved (defined as a mass change of < 0.1 mg between successive weighings).

• Calculation: Calculate the solubility limit based on the mass of the dried KMS residue relative to the volume of the extracted solvent.

Strategic Applications in Industry

The unique solubility profile of KMS makes it a critical asset in two main fields:

• Pharmaceutical Drug Development: Many active pharmaceutical ingredients (APIs) are highly lipophilic and exhibit poor bioavailability. By formulating basic APIs as methanesulfonate (mesylate) salts, drug developers leverage the highly polar, water-compatible nature of the methanesulfonate anion to drastically increase the aqueous solubility and dissolution rate of the drug in the gastrointestinal tract.

• Advanced Electrochemistry: In aqueous redox flow batteries and electroplating baths, KMS is preferred over sulfate-based electrolytes. As noted in the literature, KMS has a 3 with transition metals, preventing the scaling and fouling of electrodes that plague traditional systems [1].

References

• potassium;methanesulfonate - Benchchem Benchchem Technical Documentation URL
• High-quality metal methanesulfonates for industrial applications - TIB Chemicals AG TIB Chemicals AG Product Portfolio URL
• Potassium methanesulfonate - SAFETY DATA SHEET Fisher Scientific URL
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• Pitzer Ion Interaction Parameters of Single Aqueous Electrolytes at 25°C ResearchGate URL

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Potassium Methanesulfonate (KMS): A Comprehensive Technical Guide on Molecular Mass, Physicochemical Properties, and Pharmaceutical Applications

As a Senior Application Scientist, navigating the transition of a compound from bench-scale synthesis to active pharmaceutical ingredient (API) formulation requires a rigorous understanding of its physicochemical properties. Potassium methanesulfonate (KMS), the potassium salt of methanesulfonic acid, is a highly versatile organometallic compound[1]. While it may appear as a simple laboratory reagent, its precise molecular weight, exact monoisotopic mass, and unique electrochemical behavior make it an indispensable tool in both electrophysiology and modern drug development.

This technical guide deconstructs the core molecular metrics of KMS, explains the causality behind its application in pharmaceutical sciences, and provides self-validating experimental protocols for mass verification and purity analysis.

Quantitative Molecular Data: Weight vs. Exact Mass

In pharmaceutical formulation and analytical chemistry, distinguishing between a compound's average molecular weight and its exact monoisotopic mass is not merely an academic exercise—it is a functional necessity.

• Molecular Weight (134.20 g/mol ): This value accounts for the natural isotopic abundance of all elements in the compound. It is the critical metric used for stoichiometric calculations during bulk API salt formulation, ensuring a precise 1:1 molar ratio between the basic API and the methanesulfonic acid/potassium donor[2].

• Exact Mass (133.944 Da): This is the mass of the molecule calculated using only the most abundant isotope of each element (e.g., 12C , 1H , 39K , 32S , 16O ). In drug metabolism and pharmacokinetics (DMPK) studies, High-Resolution Mass Spectrometry (HRMS) relies exclusively on exact mass to identify the compound and differentiate it from biological matrix noise[1].

Table 1: Core Physicochemical Properties of Potassium Methanesulfonate

Property	Value	Reference
IUPAC Name	Potassium methanesulfonate	2[2]
CAS Number	2386-56-3
Molecular Formula	CH3​KO3​S	3[3]
Average Molecular Weight	134.20 g/mol	2[2]
Exact Mass (Monoisotopic)	133.94399 Da	1[1]
Appearance	White crystalline powder	4[4]
Solubility	Highly soluble in water; Hygroscopic

Structural Dynamics and Application Pathways

Understanding the structural dynamics of KMS reveals the causality behind its widespread use. The compound consists of a potassium cation ( K+ ) and a methanesulfonate anion ( CH3​SO3−​ ). The anion features a central sulfur atom double-bonded to two oxygen atoms, creating a highly stable, non-oxidizing resonance structure.

Causality in Pharmaceutical and Biological Applications:

• API Salt Formulation (Mesylates): Many basic APIs suffer from poor aqueous solubility, limiting their bioavailability. By pairing the API with a methanesulfonate anion, the resulting "mesylate" salt exhibits drastically improved hydration energy and solubility profiles. KMS acts as a highly controlled, stable donor of this anion during synthesis.

• Electrophysiology (Whole-Cell Patch-Clamp): In neuroscience, researchers must mimic the intracellular environment of a neuron. While potassium chloride (KCl) provides the necessary K+ ions, the excess chloride alters the cell's natural chloride reversal potential. KMS is chosen because the methanesulfonate anion is biochemically inert and too large to pass through most chloride channels, maintaining the Donnan equilibrium perfectly.

Caption: Logical flow of Potassium Methanesulfonate synthesis and its primary scientific applications.

Self-Validating Experimental Protocols

To ensure the scientific integrity of KMS used in sensitive drug development workflows, researchers must validate both its exact mass and its bulk purity. The following protocols are designed as self-validating systems, meaning the chemical mechanisms inherently confirm the success of the assay.

Protocol 1: Exact Mass Verification via LC-HRMS

Because KMS is a salt, it completely dissociates in aqueous solutions. Attempting to measure the intact mass (133.944 Da) via mass spectrometry is ineffective. Instead, the system is designed to isolate and validate the exact mass of the methanesulfonate anion.

• Causality: By utilizing Electrospray Ionization in negative mode (ESI-), the potassium cation is ignored, and the highly stable CH3​SO3−​ anion is isolated. The theoretical exact mass of this anion is 94.978 Da . Detecting this specific mass-to-charge ratio (m/z) provides self-validating confirmation of the salt's identity without interference.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1 mg of KMS in 1 mL of LC-MS grade water to create a stock solution. Dilute to 1 µg/mL using a 50:50 (v/v) mixture of water and acetonitrile.

• Injection: Inject 5 µL of the analyte into an LC-HRMS system (e.g., Q-TOF or Orbitrap).

• Ionization: Operate the ESI source in Negative Ion Mode (ESI-). Set the capillary voltage to 2.5 kV and the desolvation temperature to 350°C.

• Data Acquisition: Scan the m/z range from 50 to 500 Da.

• Validation: Extract the chromatogram for m/z 94.978. Confirm the presence of the 34S isotopic peak at approximately m/z 96.973 (at ~4.5% relative abundance to the base peak) to definitively prove the presence of sulfur.

Protocol 2: Purity Assay via Non-Aqueous Titration

Because KMS is formed from a strong acid and a strong base, it is neutral in water, rendering standard aqueous acid-base titration impossible.

• Causality: By dissolving KMS in glacial acetic acid, the solvent alters the relative basicity of the compound. The methanesulfonate acts as a weak base in this non-aqueous environment, allowing it to be quantitatively titrated with a strong acid (perchloric acid). The colorimetric shift of the crystal violet indicator is tied directly to the protonation state of the system, creating an unambiguous, self-validating endpoint.

Step-by-Step Methodology:

• Drying: Place the KMS sample in a vacuum oven at 70°C for 4 hours to remove absorbed moisture, as the compound is highly hygroscopic.

• Preparation: Accurately weigh ~100 mg of the dried KMS sample and transfer it to a clean 100 mL beaker.

• Dissolution: Add 20 mL of glacial acetic acid. Warm gently if necessary to achieve complete dissolution, then cool to room temperature.

• Indicator Addition: Add 2-3 drops of 0.5% (w/v) crystal violet indicator solution. The solution will turn a deep violet color.

• Titration: Titrate the solution with standardized 0.1 N perchloric acid ( HClO4​ ) in glacial acetic acid. The self-validating endpoint is reached when the color sharply transitions from violet to blue-green.

• Calculation: Perform a blank titration with 20 mL of glacial acetic acid and subtract this volume. Calculate purity using the formula: % Purity = (Volume of HClO4​ × Normality × 134.20 × 100) / (Sample Weight in mg). Target purity for pharmaceutical applications is typically ≥ 98.0%[3].

Caption: Self-validating experimental workflow for KMS mass verification and purity titration.

References

• American Elements | Potassium Methanesulfonate | 1

• BenchChem | potassium;methanesulfonate - Technical Guide |

• PubChem (NIH) | Potassium mesylate | CH3KO3S | CID 23666501 | 2

• MilliporeSigma | Potassium methanesulfonate ≥98.0% (dry substance, T) | 3

• CymitQuimica | CAS 2386-56-3: Potassium methanesulfonate | 4

Sources

• 1. americanelements.com [americanelements.com]
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• 3. 甲基磺酸钾 ≥98.0% (dry substance, T) | Sigma-Aldrich [sigmaaldrich.com]
• 4. CAS 2386-56-3: Potassium methanesulfonate | CymitQuimica [cymitquimica.com]

A Comprehensive Guide to the Spectroscopic Characterization of Potassium Methanesulfonate (CH₃SO₃K)

Foreword: Beyond the Spectrum

In the realm of pharmaceutical development and materials science, the unambiguous characterization of a compound is the bedrock of all subsequent research. Potassium methanesulfonate (CH₃SO₃K), a simple yet significant organosulfur salt, serves as a valuable case study in the application of modern spectroscopic techniques. This guide is designed for researchers and drug development professionals, moving beyond a mere recitation of data to provide a deeper understanding of the causality behind our analytical choices. We will explore how a multi-technique spectroscopic approach—leveraging vibrational, magnetic resonance, and mass analysis—provides a self-validating system for confirming the structure, purity, and solid-state nature of this compound.

Foundational Understanding: Molecular and Crystal Structure

Potassium methanesulfonate is an alkali metal salt composed of a potassium cation (K⁺) and a methanesulfonate anion (CH₃SO₃⁻).[1][2] Its utility often stems from the methanesulfonate anion's role as a stable, non-oxidizing leaving group in organic synthesis.[1][3] The compound exists as a white, crystalline, and hygroscopic solid that is highly soluble in water.[1]

From a spectroscopic perspective, the analysis is almost entirely focused on the methanesulfonate anion. The potassium cation (K⁺) is a monoatomic ion with no internal vibrations, making it transparent in vibrational spectroscopy. Its primary influence is electrostatic, affecting the crystal packing and the local environment of the anion.[1] The methanesulfonate anion, with its C₃ᵥ symmetry, possesses a rich set of vibrational modes that serve as a unique molecular fingerprint.[4]

Recent crystallographic studies have shown that potassium methanesulfonate crystallizes in a complex tetragonal system (space group I4/m) with multiple coordination types for the potassium ion (six-, seven-, and nine-fold coordination).[3][5] This complex ionic arrangement is a key factor that we can validate using vibrational spectroscopy.

Vibrational Spectroscopy (FTIR & Raman): Probing the Anionic Fingerprint

Vibrational spectroscopy is arguably the most powerful tool for the routine characterization of potassium methanesulfonate. It provides direct insight into the covalent bonds within the methanesulfonate anion and the nature of its interactions within the crystal lattice. For a non-linear molecule like the methanesulfonate anion (CH₃SO₃⁻), which has 8 atoms, a total of 3N-6 = 18 normal modes of vibration are expected.[1]

The Core Principle: Distinguishing Ionic vs. Coordinated States

A critical insight derived from vibrational spectroscopy is the ability to distinguish between a purely ionic salt and a compound where the methanesulfonate anion is coordinated to the metal cation.[6] When the anion coordinates directly with a metal, the symmetry of the SO₃ group is lowered. This reduction in symmetry causes the asymmetric S-O stretching mode (νₐ(SO₃)) to split into multiple bands in the infrared spectrum.

In potassium methanesulfonate, however, no splitting of this mode is observed. This absence of splitting is a definitive spectroscopic marker confirming that the compound exists as a purely ionic material, where the electrostatic forces between the K⁺ cation and the CH₃SO₃⁻ anion dominate, rather than direct coordinate bonding.[3][5]

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To acquire a high-resolution infrared spectrum of solid-state potassium methanesulfonate to identify its functional groups and confirm its ionic nature.

Causality of Choice: The potassium bromide (KBr) pellet method is chosen for its ability to produce a uniform, solid dispersion of the analyte in an IR-transparent matrix. This minimizes light scattering from the crystalline sample and avoids solvent effects, providing a clear spectrum of the solid-state vibrational modes.

Methodology:

• Sample Preparation: Gently grind 1-2 mg of dry potassium methanesulfonate with approximately 200 mg of spectroscopic-grade KBr using an agate mortar and pestle. The goal is a homogenous, fine powder. Note: Potassium methanesulfonate is hygroscopic; ensure all materials are dry to avoid interference from water bands.[1]

• Pellet Formation: Transfer the mixture to a hydraulic press die and apply pressure (typically 7-10 tons) for several minutes to form a thin, transparent or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of an FTIR spectrometer (e.g., a Bruker Vertex70).[1][7]

  • Collect a background spectrum of the empty sample chamber.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹, typically co-adding 32 or 64 scans at a resolution of 4 cm⁻¹ to achieve a high signal-to-noise ratio.

Experimental Protocol: FT-Raman Spectroscopy

Objective: To acquire a Raman spectrum, which provides complementary vibrational information to FTIR, particularly for symmetric vibrations.

Causality of Choice: Raman spectroscopy is less sensitive to water than IR, making it robust for hygroscopic samples. Furthermore, its selection rules are different; vibrations that are weak or absent in the IR spectrum (like symmetric stretches) may be strong in the Raman spectrum.[8]

Methodology:

• Sample Preparation: Place a small amount of the crystalline potassium methanesulfonate powder directly into a glass capillary tube or onto a microscope slide. No extensive sample preparation is required.

• Data Acquisition:

  • Position the sample in an FT-Raman spectrometer (e.g., a Bruker MultiRam).[7]

  • Excite the sample using a near-infrared laser (e.g., 1064 nm) to minimize fluorescence.

  • Collect the scattered radiation over a typical Raman shift range of 3500-100 cm⁻¹.

Data Interpretation: Vibrational Mode Assignments

The resulting spectra are characterized by several key bands corresponding to the vibrations of the methanesulfonate anion.

Vibrational Mode	FTIR Frequency (cm⁻¹)[1][3]	Raman Frequency (cm⁻¹)[1][3]	Description of Motion
Asymmetric CH₃ Stretch (νₐ(CH₃))	~3030	~3030	Asymmetric stretching of the C-H bonds in the methyl group.
Symmetric CH₃ Stretch (νₛ(CH₃))	~2940	~2940	Symmetric stretching of the C-H bonds.
Asymmetric CH₃ Deformation (δₐ(CH₃))	~1420	~1420	Asymmetric "umbrella" bending of the H-C-H angles.
Symmetric CH₃ Deformation (δₛ(CH₃))	~1320	~1320	Symmetric "umbrella" bending of the H-C-H angles.
Asymmetric S-O Stretch (νₐ(SO₃))	~1175 - 1201	~1184	Asymmetric stretching of the S-O bonds. Absence of splitting confirms ionic nature.
Symmetric S-O Stretch (νₛ(SO₃))	~1056	~1059	Symmetric stretching of the S-O bonds. Often stronger in the Raman spectrum.
CH₃ Rock (ρ(CH₃))	~981	~981	Rocking motion of the entire methyl group.
C-S Stretch (ν(CS))	~777	~779	Stretching of the carbon-sulfur bond.
Asymmetric SO₃ Deformation (δₐ(SO₃))	~557	~557	Asymmetric bending of the O-S-O angles.
Symmetric SO₃ Deformation (δₛ(SO₃))	~536	~536	Symmetric bending of the O-S-O angles.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Probe of Chemical Environment

NMR spectroscopy provides precise information about the chemical structure by probing the magnetic environments of atomic nuclei, primarily ¹H (protons) and ¹³C. For a simple structure like potassium methanesulfonate, NMR serves as a powerful confirmation of the methyl group's identity and purity.

Experimental Protocol: ¹H and ¹³C NMR

Objective: To confirm the presence and electronic environment of the single methyl group in the structure.

Causality of Choice: Deuterated water (D₂O) is the solvent of choice due to the high water solubility of potassium methanesulfonate and because deuterium is not observed in standard ¹H NMR, preventing a large solvent signal from obscuring the analyte peak.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of potassium methanesulfonate in ~0.6 mL of D₂O in a standard 5 mm NMR tube.

• Data Acquisition:

  • Place the sample in a high-field NMR spectrometer (e.g., 500 MHz).[9]

  • Acquire a ¹H NMR spectrum. Due to the simple structure, only a few scans are typically needed. The spectrum is referenced to an internal standard or the residual HDO peak.

  • Acquire a proton-decoupled ¹³C NMR spectrum. This requires more scans to achieve adequate signal-to-noise.

Data Interpretation: Expected Spectra

• ¹H NMR: The spectrum is expected to be exceptionally simple. Due to the three equivalent protons on the methyl group and the absence of adjacent protons to couple with, the spectrum will show a single, sharp peak (a singlet).[10][11]

  • Expected Chemical Shift (δ): ~2.8 ppm (in D₂O). This value reflects the electron-withdrawing effect of the adjacent sulfonate group.

• ¹³C NMR: The proton-decoupled spectrum will also display a single resonance corresponding to the one carbon atom in the molecule.

  • Expected Chemical Shift (δ): ~39-40 ppm.

The presence of a single peak in both spectra is a strong indicator of the compound's purity. Any additional peaks would suggest the presence of impurities or residual solvents.

Integrated Spectroscopic Workflow

The characterization of potassium methanesulfonate is best represented as an integrated workflow where each technique provides a piece of a larger puzzle.

Caption: Integrated workflow for the spectroscopic characterization of potassium methanesulfonate.

Summary and Conclusion

The spectroscopic characterization of potassium methanesulfonate provides a clear and self-validating picture of its identity and solid-state nature. Each technique offers a unique and complementary piece of evidence:

• FTIR and Raman Spectroscopy confirm the presence of all key functional groups within the methanesulfonate anion. Critically, the absence of splitting in the asymmetric S-O stretching mode in the IR spectrum provides authoritative evidence of the compound's purely ionic character.[3][5]

• ¹H and ¹³C NMR Spectroscopy validate the presence of a single, electronically distinct methyl group, serving as a robust check for structural integrity and purity.

By integrating the data from these techniques, researchers and drug development professionals can possess a high degree of confidence in the identity, structure, and quality of potassium methanesulfonate, ensuring a solid foundation for its application in further research and development.

References

• Parker, S. F., Lennon, D., & Al-Adam, A. (2020). Structure and vibrational spectroscopy of lithium and potassium methanesulfonates. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 378(2174), 20190450. Available from: [Link]

• Mootz, D., & Wunderlich, H. (2025). Brominated Methanesulfonates: Characterization of K[Br3CSO3] ⋅ H2O, K2[Br2C(SO3)2] ⋅ H2O and K3[BrC(SO3)3] ⋅ H2O. ChemistryOpen. Available from: [Link]

• Parker, S. F., & Lennon, D. (2018). Vibrational spectroscopy of metal methanesulfonates: M = Na, Cs, Cu, Ag, Cd. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 376(2116), 20170146. Available from: [Link]

• ResearchGate. (n.d.). Conformational and Vibrational Analysis of Methyl Methanesulfonate, CH3SO2OCH3. Retrieved from [Link]

• Parker, S. F., Lennon, D., & Al-Adam, A. (2020). Structure and vibrational spectroscopy of lithium and potassium methanesulfonates. Philosophical Transactions of the Royal Society A. Available from: [Link]

• ResearchGate. (n.d.). Raman spectrum of all three investigated potassium compounds. Retrieved from [Link]

• Parker, S. F., & Lennon, D. (2018). Vibrational spectroscopy of metal methanesulfonates: M = Na, Cs, Cu, Ag, Cd. R Discovery. Available from: [Link]

• American Elements. (n.d.). Potassium Methanesulfonate. Retrieved from [Link]

• Negri, H. R., et al. (2009). Conformational and Vibrational Analysis of Methyl Methanesulfonate, CH3SO2OCH3. The Journal of Physical Chemistry A. Available from: [Link]

• ResearchGate. (n.d.). NMR spectrum of methanesulfonate standard sample (20 mM in 1 M KOH). Retrieved from [Link]

• SIELC Technologies. (2018). Methanesulfonic acid, potassium salt. Retrieved from [Link]

• PubChem. (n.d.). Potassium mesylate. Retrieved from [Link]

• Parker, S. F., et al. (2018). Structure and vibrational spectroscopy of methanesulfonic acid. Royal Society Open Science. Available from: [Link]

• MDPI. (2026). Evaluating Toxicity and Anti-Osteogenic Activity of Artemisinin-Inspired Endoperoxides in Zebrafish Larvae. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Potassium, Perchlorate, Methanesulfonic, Chloride, Bromide, and Nitrate Ions on Obelisc N. Retrieved from [Link]

• ResearchGate. (n.d.). Infrared spectra of: (a) methanesulfonic acid, (b) copper methanesulfonate tetrahydrate and (c) caesium methanesulfonate. Retrieved from [Link]

• ResearchGate. (2025). Unveiling CF3SOCH3: synthesis, spectroscopic characterization, and conformational behavior of S-(trifluoromethyl)-O-(methyl) thioperoxide. Retrieved from [Link]

• Current Separations. (n.d.). New Substrate for Raman, Infrared, and Mass Spectroscopic Chemical Analysis. Retrieved from [Link]

• Michigan State University. (n.d.). Raman Spectroscopy. Retrieved from [Link]

• PubMed. (2008). Synthesis, spectroscopic characterization, and conformational properties of trichloromethanesulfenyl acetate, CCl3SOC(O)CH3. Retrieved from [Link]

• MDPI. (2022). Spectroscopic Characterization of 3-Aminoisoxazole, a Prebiotic Precursor of Ribonucleotides. Retrieved from [Link]

• PMC. (n.d.). First mesomorphic and DFT characterizations for 3- (or 4-) n-alkanoyloxy benzoic acids and their optical applications. Retrieved from [Link]

• ResearchGate. (n.d.). Solvothermal synthesis and structural characterization of three polyoxotitanium-organic acid clusters. Retrieved from [Link]

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• 2. scbt.com [scbt.com]
• 3. Structure and vibrational spectroscopy of lithium and potassium methanesulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vibrational spectroscopy of metal methanesulfonates: M = Na, Cs, Cu, Ag, Cd - PMC [pmc.ncbi.nlm.nih.gov]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. discovery.researcher.life [discovery.researcher.life]
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• 9. mdpi.com [mdpi.com]
• 10. Potassium methanesulfonate(2386-56-3) 1H NMR [m.chemicalbook.com]
• 11. researchgate.net [researchgate.net]

potassium methanesulfonate 1H and 13C NMR spectrum data

Title: Potassium Methanesulfonate (KMS): An In-Depth Technical Guide to 1H and 13C NMR Spectroscopy

1. Executive Summary Potassium methanesulfonate (KMS) is a fundamental organometallic salt widely utilized in drug development, electrochemistry, and organic synthesis. As a biochemically compatible counterion, the methanesulfonate (mesylate) moiety is critical for enhancing the aqueous solubility and bioavailability of active pharmaceutical ingredients (APIs). This whitepaper provides a comprehensive, expert-level guide to the structural characterization of KMS using 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy. As a Senior Application Scientist, I have structured this guide to detail the causality behind experimental parameters, self-validating protocols, and mechanistic spectral interpretation.

2. Mechanistic Grounding & Rationale for NMR Analysis KMS consists of a potassium cation (K⁺) and a methanesulfonate anion (CH₃SO₃⁻)[1]. In pharmaceutical quality control, verifying the purity of the mesylate salt is paramount, as residual methanesulfonic acid or alkyl mesylates (known genotoxins) can compromise drug safety. NMR spectroscopy serves as a definitive, non-destructive analytical gateway to verify this structural integrity.

Causality in Solvent and Reference Selection: Unlike lipophilic organic compounds, KMS is highly hygroscopic and water-soluble. Therefore, Deuterium Oxide (D₂O) is the absolute solvent of choice. Using D₂O prevents the massive solvent signal suppression issues associated with H₂O, allowing for the clear, unobstructed observation of the methanesulfonate methyl protons. Furthermore, because standard Tetramethylsilane (TMS) is completely insoluble in aqueous systems, water-soluble alternatives like 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS) or sodium 3-(trimethylsilyl)propionate-d4 (TSP) must be employed as the internal chemical shift reference (δ = 0.00 ppm)[2].

3. Self-Validating Experimental Protocol An industrial-grade NMR protocol must not merely generate data; it must validate its own integrity at every step. The following workflow ensures high-fidelity quantitative acquisition.

Step 1: Sample Preparation (qNMR Approach)

• Accurately weigh 10–15 mg of high-purity KMS.

• Dissolve the sample in 0.6 mL of D₂O (isotopic purity ≥ 99.9%) containing a known concentration of DSS (e.g., 1.0 mM) as an internal standard.

• Transfer the homogenous solution to a standard 5 mm NMR tube. Self-Validation Check: The solution must be optically clear. Any particulate matter will degrade magnetic field homogeneity, broadening the NMR lines and invalidating downstream integration.

Step 2: Instrument Tuning and Shimming

• Insert the sample into the spectrometer (e.g., 400 MHz or 500 MHz).

• Lock the spectrometer to the deuterium resonance of D₂O.

• Perform rigorous gradient shimming. Self-Validation Check: Evaluate the full width at half maximum (FWHM) of the DSS reference peak. If the FWHM exceeds 1.0 Hz, the instrument must be re-shimmed. Poor shimming masks fine structural details and compromises the accuracy of quantitative integration.

Step 3: Acquisition Parameters

• 1H NMR: Execute a standard 1D proton pulse sequence (e.g., zg30). Use a relaxation delay (D1) of at least 5 times the longest longitudinal relaxation time (T1) of the methyl protons (typically D1 ≥ 10 seconds) to ensure complete magnetization recovery for accurate quantitative integration.

• 13C NMR: Execute a proton-decoupled 13C pulse sequence (e.g., zgpg30). Due to the low natural abundance of 13C and the lack of Nuclear Overhauser Effect (NOE) enhancement on the quaternary-like environment of the sulfonate carbon, utilize a higher number of scans (e.g., 512–1024) and a relaxation delay of 2–3 seconds.

4. Spectral Data Presentation & Interpretation The NMR spectra of KMS are elegantly simple but highly diagnostic. The methanesulfonate anion possesses a single chemical environment for its protons and its carbon atom.

Table 1: 1H NMR Spectral Data (in D₂O)

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Mechanistic Rationale
1H	~2.80	Singlet (s)	3H	CH₃-SO₃⁻	The strongly electron-withdrawing nature of the sulfonate (-SO₃⁻) group deshields the adjacent methyl protons, shifting them significantly downfield from a standard alkane (~0.9 ppm)[3].
1H	~4.79	Singlet (s)	-	HDO	Residual solvent peak from the D₂O exchange.

Table 2: 13C NMR Spectral Data (in D₂O)

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment	Mechanistic Rationale
13C	~39.5	Singlet (s)	CH₃-SO₃⁻	The highly electronegative sulfur atom pulls electron density away from the carbon nucleus, resulting in a distinct downfield shift to the ~39.5 ppm region[4].

Data Validation Logic: The presence of a sharp singlet at ~2.80 ppm integrating exactly to 3H (relative to the internal standard) confirms the intact methyl group. The absence of additional peaks in the 3.0–4.0 ppm range validates the absence of genotoxic alkyl mesylate esters, which would appear further downfield due to the added electronegativity of an ester oxygen.

5. Workflow Visualization The following diagram maps the logical progression and self-validating checkpoints of the KMS NMR workflow.

Figure 1: Self-validating NMR acquisition and validation workflow for potassium methanesulfonate.

6. Conclusion The 1H and 13C NMR characterization of potassium methanesulfonate is a foundational analytical procedure in modern drug development and chemical synthesis. By strictly adhering to a self-validating protocol—utilizing D₂O, appropriate internal standards like DSS, and optimized relaxation delays—researchers can achieve highly reproducible, quantitative spectral data. The diagnostic singlets at ~2.80 ppm (1H) and ~39.5 ppm (13C) serve as definitive markers for the methanesulfonate anion, ensuring the structural integrity and purity of the compound.

7. References

• Title: Potassium mesylate | CH3KO3S | CID 23666501 Source: PubChem (National Institutes of Health) URL: [Link]

• Title: Titrations without the Additions: The Efficient Determination of pKa Values Using NMR Imaging Techniques Source: Analytical Chemistry (American Chemical Society) URL: [Link]

• Title: Benzoquinone-imidazole hybrid organic anolyte for aqueous redox flow battery Source: RSC Advances (Royal Society of Chemistry) URL: [Link]

• Title: A High-Yield, Liquid-Phase Approach for the Partial Oxidation of Methane to Methanol using SO3 as the Oxidant Source: SciSpace (Original Publisher: Wiley) URL: [Link]

• 1. Potassium mesylate | CH3KO3S | CID 23666501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rsc.org [rsc.org]
• 4. scispace.com [scispace.com]

thermal stability and decomposition temperature of potassium methanesulfonate

An In-Depth Technical Guide to the Thermal Stability and Decomposition of Potassium Methanesulfonate

Authored by: Gemini, Senior Application Scientist

Abstract

Potassium methanesulfonate (CH₃KO₃S) is a versatile organometallic compound utilized in organic synthesis and electrochemistry.[1] Its application in processes that may involve elevated temperatures necessitates a thorough understanding of its thermal stability, decomposition onset, and potential degradation pathways. This technical guide provides a comprehensive analysis of the thermal properties of potassium methanesulfonate, synthesizing data from analogous compounds and outlining standardized methodologies for its characterization. We detail the principles and execution of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), offering field-proven protocols for researchers, scientists, and drug development professionals to ensure safe handling and define operational temperature limits.

Introduction: The Need for Thermal Characterization

Potassium methanesulfonate is a white, crystalline, and hygroscopic solid, noted for its high solubility in water.[1][2] The methanesulfonate anion is an effective leaving group, making the salt a valuable reagent in various nucleophilic substitution reactions.[1] As with any chemical entity employed in synthesis or formulation, particularly in the pharmaceutical industry, its physicochemical profile must be rigorously established.

Thermal stability is not merely a data point; it is a critical safety and process parameter. Uncontrolled thermal decomposition can lead to off-spec products, equipment failure, or hazardous situations due to the release of toxic gases.[3] This guide serves as a foundational resource, explaining the expected thermal behavior of potassium methanesulfonate and providing the technical framework for its empirical validation.

Physicochemical and Thermal Properties Summary

The following table summarizes the known properties of potassium methanesulfonate. It is important to note that while the methanesulfonate functional group is generally stable, precise data for the potassium salt is not widely published, highlighting the need for direct analysis.[4][5]

Property	Value / Description	Source(s)
Molecular Formula	CH₃KO₃S	[2]
Molecular Weight	134.19 g/mol	[2]
CAS Number	2386-56-3	[1]
Appearance	White, crystalline, hygroscopic solid	[1][2]
Solubility	Highly soluble in water	[1][2]
Melting Point	Reported as >360 °C; other sources report no data available	[1][2]
Decomposition Onset	Expected to be >400 °C (based on related metal methanesulfonates)	[5]

Probable Thermal Decomposition Pathway

In the absence of direct, published mechanistic studies for potassium methanesulfonate, a probable decomposition pathway in an inert atmosphere can be postulated based on the thermal behavior of related metal sulfonates and fundamental chemical principles.[1][5] The decomposition is expected to initiate with the cleavage of the C-S and S-O bonds at elevated temperatures.

The primary decomposition is an exothermic event that would yield a mixture of gaseous products and a solid, inorganic residue.[6]

• Gaseous Products : The organic methyl group and the sulfonate moiety are likely to fragment into various volatile oxides. Expected gases include sulfur oxides (SO₂, SO₃) and carbon oxides (CO, CO₂).[1][2][3]

• Solid Residue : The non-volatile potassium cation will combine with available anions to form stable inorganic salts. The final residue at temperatures around 850°C is likely to be potassium sulfate (K₂SO₄) or a mixture including potassium oxide (K₂O).[1][5]

Caption: Probable Thermal Decomposition Pathway of Potassium Methanesulfonate.

Standardized Analytical Methodologies

To empirically determine the thermal stability and decomposition profile, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the indispensable, complementary techniques.[4]

The Causality Behind Experimental Choices

• Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as a function of temperature or time.[7] Its primary purpose here is to identify the onset temperature of decomposition (Tonset), quantify mass loss at each stage, and determine the amount of final residue. It directly answers "at what temperature does it degrade?" and "how much mass is lost?".

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample relative to a reference as a function of temperature.[8] It identifies thermodynamic transitions. An endothermic event (heat absorbed) can signify melting or evaporation, while an exothermic event (heat released) often indicates decomposition or crystallization.[9] DSC answers "is the transition a melt or a decomposition?" and "how much energy is involved?".

Integrated Workflow for Thermal Stability Assessment

The logical flow from sample receipt to final data interpretation is a self-validating system. Each step builds upon the last to create a comprehensive and trustworthy thermal profile.

Caption: Workflow for Comprehensive Thermal Stability Assessment.

Protocol: Thermogravimetric Analysis (TGA)

This protocol is designed to provide a clear, unambiguous determination of the decomposition onset and profile.

• Instrument Preparation:

  • Calibrate the TGA for mass and temperature using certified standards.

  • Purge the furnace with an inert gas (e.g., Nitrogen 99.99% purity) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere. The inert atmosphere is critical to study the intrinsic thermal stability, avoiding oxidative decomposition which occurs at lower temperatures and follows different mechanisms.[4]

• Sample Preparation:

  • Accurately weigh 5-10 mg of finely powdered, pre-dried potassium methanesulfonate into a tared TGA crucible (alumina or platinum). A small sample mass minimizes thermal gradients within the sample, ensuring the recorded temperature is representative of the entire sample.

• TGA Method:

  • Equilibrate the sample at 30°C.

  • Ramp the temperature from 30°C to 850°C at a heating rate of 10°C/min. A 10°C/min rate is a standard condition that provides a good balance between resolution and experimental time.

• Data Analysis:

  • Plot the mass (%) as a function of temperature.

  • Determine the onset temperature of decomposition, typically calculated as the intersection of the baseline tangent with the tangent of the decomposition curve.

  • Quantify the percentage of mass lost in each decomposition step.

  • Determine the final residue percentage at the end of the experiment.

Protocol: Differential Scanning Calorimetry (DSC)

This protocol identifies the nature of thermal events (e.g., melting vs. decomposition).

• Instrument Preparation:

  • Calibrate the DSC for temperature and enthalpy using a certified standard (e.g., Indium).

• Sample Preparation:

  • Accurately weigh 2-5 mg of finely powdered, pre-dried potassium methanesulfonate into a tared aluminum DSC pan.

  • Crimp the pan with a lid. It is advisable to pierce the lid to allow any evolved gases to escape, preventing pan rupture which would invalidate the measurement.

  • Prepare an empty, sealed aluminum pan as a reference.[4]

• DSC Method:

  • Equilibrate the sample at 30°C.

  • Ramp the temperature from 30°C to a temperature just beyond the main decomposition event observed in TGA (e.g., 500°C) at a heating rate of 10°C/min under a nitrogen purge (20-50 mL/min).

• Data Analysis:

  • Plot the heat flow (W/g) as a function of temperature.

  • Identify endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition).

  • Determine the onset and peak temperature for each thermal event.

  • Integrate the area of the peaks to determine the enthalpy of transition (ΔH) in J/g.

Conclusion

Potassium methanesulfonate is a highly thermally stable salt, with decomposition not expected to occur until temperatures exceed 400°C.[5] The probable decomposition pathway involves the evolution of hazardous sulfur and carbon oxides, leaving a stable inorganic residue such as potassium sulfate.[1][2] Due to the limited availability of specific thermal analysis data in public literature, it is imperative for professionals in research and drug development to conduct in-house TGA and DSC analyses using the standardized, self-validating protocols outlined in this guide. This due diligence is essential for ensuring safe handling, defining process temperature limits, and completing the required physicochemical profile for regulatory or development purposes.

References

• Wang, M., Song, Z. G., Jiang, H., & Gong, H. (2009). Thermal decomposition of metal methanesulfonates in air. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal Analysis Study of Phase Transformations of Magnesium and Calcium Methanesulfonates. Retrieved from [Link]

• Gerth, K., Klapötke, T. M., & Rusan, M. (2020). Brominated Methanesulfonates: Characterization of K[Br3CSO3] ⋅ H2O, K2[Br2C(SO3)2] ⋅ H2O and K3[BrC(SO3)3] ⋅ H2O. National Center for Biotechnology Information. Retrieved from [Link]

• Lirias. (2018). Methanesulfonic Acid (MSA) in Hydrometallurgy. Retrieved from [Link]

• EurJIC. (2020). Brominated Methanesulfonates: Characterization of K[Br3CSO3] ⋅ H2O, K2[Br2C(SO3)2] ⋅ H2O and K3[BrC(SO3)3] ⋅ H2O. Retrieved from [Link]

• ResearchGate. (n.d.). TG diagram of the decomposition of all three investigated potassium.... Retrieved from [Link]

• Google APIs. (n.d.). The Preparation and Stoichiometric Synthetic Reactions of Metal Methanesulfonate Salts By. Retrieved from [Link]

• Fisher Scientific. (2024). SAFETY DATA SHEET. Retrieved from [Link]

• NETZSCH Analyzing & Testing. (n.d.). How Stable Is Potassium Clavulanate Under an Inert Atmosphere?. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). Certificate of analysis. Retrieved from [Link]

• Infinita Lab. (2025). Differential Scanning Calorimetry (DSC) Testing: Complete Guide to Thermal Analysis of Polymers and Materials. Retrieved from [Link]

• MDPI. (2019). Application of Differential Scanning Calorimetry (DSC) and Modulated Differential Scanning Calorimetry (MDSC) in Food and Drug Industries. Retrieved from [Link]

• EAG Laboratories. (n.d.). Thermal Analysis. Retrieved from [Link]

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• 1. potassium;methanesulfonate | Benchchem [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Brominated Methanesulfonates: Characterization of K[Br3CSO3] ⋅ H2O, K2[Br2C(SO3)2] ⋅ H2O and K3[BrC(SO3)3] ⋅ H2O - PMC [pmc.ncbi.nlm.nih.gov]
• 7. eag.com [eag.com]
• 8. infinitalab.com [infinitalab.com]
• 9. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

Technical Whitepaper: Potassium Methanesulfonate (CAS 2386-56-3) in Drug Development and Analytical Workflows

Executive Summary & Strategic Context

Potassium methanesulfonate (CAS 2386-56-3) is the potassium salt of methanesulfonic acid. In the pharmaceutical industry, the methanesulfonate anion (mesylate) is a premier counterion used to enhance the aqueous solubility, stability, and bioavailability of basic active pharmaceutical ingredients (APIs) (). As a Senior Application Scientist, I frequently encounter formulation challenges where the physicochemical properties of the counterion dictate the clinical success of a drug. Potassium methanesulfonate serves as a critical reagent and intermediate in these workflows, offering high biochemical compatibility and thermal stability. This guide synthesizes the safety, handling, and analytical quantification protocols required to utilize this compound effectively.

Physicochemical Profiling & Safety Data

Understanding the baseline properties of potassium methanesulfonate is the first step in designing safe and effective experimental workflows. The compound is highly hygroscopic, which heavily influences both its storage requirements and its interaction with biological tissues.

Table 1: Physicochemical Properties

Property	Value	Causality / Implication
CAS Number	2386-56-3	Unique identifier for regulatory compliance.
Molecular Formula	CH3KO3S	Defines the 1:1 stoichiometric ratio of potassium to mesylate.
Molecular Weight	134.20 g/mol	Critical for calculating molar equivalents in API salt screening.
Appearance	White crystalline solid	Indicates purity; discoloration suggests oxidative degradation.
Solubility	Highly soluble in water	Ideal for aqueous formulations and ion chromatography extraction.

| Sensitivity | Hygroscopic | Requires storage under an inert atmosphere to prevent caking. |

Table 2: Hazard Classification (GHS) & PPE Requirements

Hazard Class	GHS Code	Target Organ	Required PPE
Skin Irritation (Category 2)	H315	Dermal	Nitrile gloves (EN 374 compliant), lab coat.
Eye Irritation (Category 2)	H319	Ocular	Safety goggles with side shields (EN 166).

| STOT - Single Exposure (Cat 3)| H335 | Respiratory | N95/P2 particulate respirator during powder handling. |

Toxicological Mechanisms & Hazard Mitigation

While potassium methanesulfonate exhibits a relatively safe profile compared to volatile organic solvents, it is not without risk. The compound is classified as a skin, eye, and respiratory irritant ().

Causality of Toxicity: The irritation potential is not driven by inherent cytotoxicity, but rather by the compound's intense hygroscopicity combined with potential trace acidity. Upon contact with the mucosal membranes of the respiratory tract or the conjunctiva of the eye, the crystalline dust rapidly absorbs localized moisture. This creates a hyperosmotic microenvironment that draws water out of epithelial cells, leading to cellular dehydration, transient inflammatory responses, and the sensation of irritation. Furthermore, residual trace amounts of unreacted methanesulfonic acid from the synthesis process can contribute to localized pH shifts, exacerbating tissue damage.

Caption: Workflow for mitigating exposure hazards to potassium methanesulfonate.

Protocol 1: Self-Validating Spill Response & Decontamination

Objective: Safely neutralize and remove potassium methanesulfonate spills while verifying complete decontamination.

• Containment & PPE: Don an N95 respirator, safety goggles, and nitrile gloves. Causality: Prevents inhalation of hygroscopic dust and dermal hyperosmotic stress.

• Dry Collection: Use a HEPA-filtered vacuum or carefully sweep the powder without generating airborne dust. Do not use wet cleanup initially. Causality: Adding water to a large bulk of hygroscopic powder can cause clumping and make mechanical removal highly difficult.

• Wet Decontamination: Wash the affected surface with copious amounts of deionized (DI) water. Causality: Solubilizes residual micro-crystals that could not be mechanically removed.

• Self-Validation (pH Swab): Swab the cleaned surface with a damp pH indicator strip. The pH should read between 6.5 and 7.5. Causality: Methanesulfonate salts can harbor trace methanesulfonic acid. A neutral pH confirms the complete removal of any acidic residues, validating the decontamination process.

Analytical Quantification: Ion Chromatography Protocol

In drug development, quantifying the exact molar ratio of the mesylate counterion to the API is a critical quality attribute (CQA). Because methanesulfonate lacks a strong UV chromophore, traditional reversed-phase HPLC is ineffective without complex ion-pairing reagents. Ion Chromatography (IC) coupled with suppressed conductivity detection is the authoritative standard for this analysis ().

Causality of Analytical Choices:

• Anion-Exchange Resin: The stationary phase features positively charged functional groups (e.g., quaternary ammonium). The mesylate anion is retained based on its specific charge density and hydration radius, allowing baseline separation from other formulation anions (e.g., chloride, sulfate).

• Chemical Suppression: The potassium hydroxide (KOH) eluent possesses a high background conductivity, which would mask the analyte signal. A chemical suppressor dynamically exchanges potassium ions in the eluent for hydrogen ions. This converts the KOH eluent into low-conductivity water ( KOH+H+→H2​O+K+ ), while simultaneously converting the mesylate analyte into highly conductive methanesulfonic acid ( CH3​SO3−​+H+→CH3​SO3​H ). This drastically enhances the signal-to-noise ratio.

Caption: Ion chromatography workflow for the quantification of methanesulfonate.

Protocol 2: Self-Validating IC Protocol for Mesylate Quantification

• Sample Preparation: Dissolve 10.0 mg of the mesylate-containing sample in 100 mL of ultra-pure DI water (18.2 MΩ·cm). Causality: Ensures complete dissociation of the potassium methanesulfonate into free mesylate anions.

• Filtration: Pass the solution through a 0.22 µm hydrophilic PTFE syringe filter. Causality: Protects the analytical column from particulate fouling, maintaining column backpressure within operational limits.

• System Suitability Testing (SST - Self-Validation): Inject a known reference standard of potassium methanesulfonate (10 µg/mL) five consecutive times. Calculate the Relative Standard Deviation (RSD) of the peak areas. Causality: An RSD of ≤2.0% validates that the injection volume, column retention, and detector response are stable and reproducible before running unknown samples.

• Chromatographic Separation: Inject 25 µL onto an anion-exchange column (e.g., Dionex IonPac AS11) using a KOH gradient (1 mM to 30 mM over 20 minutes). Causality: The gradient starts low to resolve weakly retained anions (like fluoride or acetate) and ramps up to elute the more strongly retained mesylate.

• Suppression & Detection: Route the column effluent through a continuously regenerated anion trap/suppressor into a conductivity detector. Causality: Maximizes analyte conductivity while neutralizing the eluent background, allowing for parts-per-million (ppm) level quantification.

References

Protocols & Analytical Methods

Advanced Application Notes and Protocols: Potassium Methanesulfonate (KMSA) as a Supporting Electrolyte

Target Audience: Researchers, electrochemists, and drug development professionals. Document Type: Technical Guide & Standard Operating Procedures (SOPs)

Executive Summary & Physicochemical Profiling

In advanced electrochemistry and neuropharmacology, the selection of a supporting electrolyte dictates the signal-to-noise ratio, the stability of the active species, and the biological viability of the assay. Potassium methanesulfonate (KMSA, CH₃SO₃K) has emerged as a superior alternative to traditional halides (KCl), perchlorates (KClO₄), and fluorinated salts (KPF₆)[1].

As a Senior Application Scientist, it is critical to understand the causality behind KMSA’s performance:

• Delocalized Anionic Charge: The methanesulfonate anion (CH₃SO₃⁻) features a central sulfur atom double-bonded to two oxygen atoms, allowing for extensive resonance stabilization[1]. This delocalization drastically reduces its nucleophilicity, making it a "non-coordinating" anion.

• Prevention of Double Salts: Unlike sulfate-based electrolytes that readily form insoluble double salts with transition and rare-earth metals, KMSA's bulky, monovalent nature keeps active metal complexes fully dissolved in solution[1].

• Environmental & Safety Profile: Derived from methanesulfonic acid (a "green acid" with a pKa of -1.9), KMSA is highly biodegradable, non-toxic, and does not evolve acrid fumes, unlike fluoroboric or mineral acids[2].

Quantitative Data: Electrolyte Comparison

High solubility is the primary prerequisite for a supporting electrolyte to minimize uncompensated resistance (ohmic drop) in solution. KMSA dramatically outperforms conventional salts in aqueous media[1].

Supporting Electrolyte	Chemical Formula	Solubility in Water ( g/100 g H₂O at 25°C)	Coordinating Tendency	Primary Limitation in Assays
Potassium Methanesulfonate	CH₃SO₃K	>100 (Highly Soluble)	Very Low	Higher cost at ultra-high purities
Potassium Chloride	KCl	35.5	High (Cl⁻ is reactive)	Alters biological Cl⁻ reversal potentials
Potassium Hexafluorophosphate	KPF₆	4.2	Low	Poor aqueous solubility
Potassium Perchlorate	KClO₄	1.5	Low	Explosive hazard, extremely low solubility

Mechanistic Pathways

To visualize why KMSA is the electrolyte of choice across disparate fields like energy storage and electrophysiology, we must map its physicochemical dissociation pathways.

Fig 1. Physicochemical pathways of Potassium Methanesulfonate in electrochemical applications.

Application Protocol I: Aqueous Redox Flow Batteries (ARFBs)

Context: In ARFBs, active organic molecules (e.g., asymmetric anthraquinone derivatives) require a highly conductive supporting electrolyte to facilitate rapid electron transfer without participating in the redox reaction itself[3].

The "Why": Using KMSA instead of KOH or KCl prevents the degradation of active species and provides an internal standard for stability studies (e.g., via NMR)[3].

Step-by-Step Methodology: KMSA-Supported Anolyte Preparation

This protocol establishes a self-validating system for cyclic voltammetry (CV) testing.

• Electrolyte Formulation: Dissolve KMSA in deionized water to achieve a 1.0 M concentration. This serves as the baseline supporting electrolyte.

• System Purging: Transfer 20 mL of the 1.0 M KMSA solution to a three-electrode electrochemical cell. Purge with high-purity N₂ gas for 15 minutes to remove dissolved oxygen (which would otherwise cause parasitic reduction peaks).

• Self-Validation (Blank Scan):

  • Action: Run a CV scan from -1.5 V to +1.0 V (vs. Ag/AgCl) at 50 mV/s.

  • Validation: The resulting voltammogram must be completely flat (featureless). Any peaks indicate impurities in the KMSA or water, demanding immediate recalibration or filtration.

• Active Species Integration: Once the blank is validated, introduce the active anolyte (e.g., 0.10 M anthraquinone derivative) into the KMSA supporting electrolyte[3].

• Electrochemical Measurement: Conduct the charge/discharge battery test. The KMSA will maintain the ionic strength, ensuring that the measured capacity accurately reflects the theoretical capacity of the active material without electrolyte-induced resistance[3].

Application Protocol II: Electrophysiology & Drug Development

Context: In neuropharmacology, Whole-Cell Patch-Clamp recordings are the gold standard for measuring ion channel activity (e.g., monitoring dopamine receptor activation)[4].

The "Why": The glass micropipette must be filled with an "internal solution" that perfectly mimics the cell's cytoplasm. If KCl is used, the artificially high intracellular chloride concentration shifts the reversal potential of Cl⁻ channels, masking true physiological responses. KMSA is the ideal substitute because the methanesulfonate anion is biologically inert, impermeable to membrane channels, and maintains precise osmotic balance[4].

Step-by-Step Methodology: KMSA Internal Solution Formulation

This protocol yields a highly stable internal solution for patch-clamp recordings of dopaminergic neurons.

• Reagent Assembly: In a sterile beaker, combine the following to achieve the target concentrations in a final volume of 100 mL[4]:

  • Potassium Methanesulfonate (KMSA): 75 mM (Primary osmotic and ionic driver)

  • NaCl: 20 mM

  • MgCl₂: 1.5 mM

  • HEPES (potassium salt): 5 mM (Buffer)

  • ATP: 2 mM & GTP: 0.2 mM (Energy substrates to prevent channel rundown)

  • Phosphocreatine: 10 mM

  • BAPTA (tetrapotassium salt): 10 mM (Calcium chelator)

• Self-Validation Check 1 (pH): Titrate the solution using 1M KOH until the pH stabilizes exactly between 7.35 and 7.45 [4].

• Self-Validation Check 2 (Osmolarity - Critical Step): Measure the solution using a vapor pressure osmometer. It must read between 275–288 mOsm [4]. Causality: If the osmolarity exceeds 290 mOsm, the neuron will shrink and tear away from the pipette upon membrane rupture, destroying the Giga-ohm seal.

• Sterilization: Pass the solution through a 0.22 µm syringe filter to remove particulates that could clog the 1.3–1.9 MΩ glass electrode tip[4]. Aliquot into 1 mL Eppendorf tubes and store at -20°C.

Fig 2. Self-validating workflow for Whole-Cell Patch-Clamp using KMSA internal solution.

References

• Title : METHANESULPHONIC ACID (Metansülfonik asit) Source : atamankimya.com URL :[Link]

• Title : A Highly Stable and Soluble Asymmetric Anthraquinone Derivative for Aqueous Redox Flow Batteries Source : acs.org (ACS Applied Energy Materials) URL :[Link]

• Title : Photoactivatable Dopamine and Sulpiride to Explore the Function of Dopaminergic Neurons and Circuits Source : acs.org (ACS Chemical Neuroscience) URL :[Link]

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• 4. pubs.acs.org [pubs.acs.org]

The Role of Methanesulfonates in Esterification: A Technical Guide on Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Esterification, the formation of an ester from a carboxylic acid and an alcohol, is a cornerstone reaction in organic synthesis, pivotal in the production of pharmaceuticals, polymers, and fine chemicals. The reaction's equilibrium nature necessitates the use of a catalyst to achieve practical conversion rates and yields. While a variety of catalysts are employed, sulfonic acids, particularly methanesulfonic acid (MSA), are frequently utilized. This guide provides an in-depth analysis of the role of methanesulfonic acid and its corresponding salt, potassium methanesulfonate, in esterification reactions. We will elucidate the fundamental reaction mechanism, detail protocols for acid-catalyzed processes, and critically evaluate the catalytic potential of potassium methanesulfonate, clarifying its role based on established chemical principles.

Part 1: The Core Mechanism of Acid-Catalyzed (Fischer-Speier) Esterification

The Fischer-Speier esterification is the classical acid-catalyzed method for producing esters. The reaction's success hinges on the activation of the carboxylic acid by a Brønsted or Lewis acid catalyst.[1][2] The catalyst's role is to protonate the carbonyl oxygen of the carboxylic acid. This protonation significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the alcohol.[2]

The mechanism proceeds through several equilibrium steps:

• Protonation of the Carbonyl Group: The acid catalyst donates a proton to the carbonyl oxygen of the carboxylic acid.

• Nucleophilic Attack: The alcohol, acting as a nucleophile, attacks the now highly electrophilic carbonyl carbon.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water.

• Deprotonation: The protonated ester is deprotonated by the conjugate base of the catalyst, regenerating the acid catalyst and yielding the final ester product.

This entire process is reversible. To drive the reaction toward the ester product, the equilibrium must be shifted, typically by using an excess of one reactant (usually the alcohol) or by removing water as it is formed, often through azeotropic distillation with a Dean-Stark apparatus.[1][2]

Caption: Mechanism of Fischer-Speier Esterification.

Part 2: Methanesulfonic Acid (MSA) as a Prototypical Catalyst

Methanesulfonic acid (CH₃SO₃H) is a strong organic acid frequently used as a catalyst in esterification and other acid-catalyzed reactions.[3] It offers several advantages over traditional mineral acids like sulfuric acid (H₂SO₄), including lower corrosivity and reduced potential for charring or oxidizing sensitive substrates.

Key Properties of MSA as a Catalyst:

• Strong Brønsted Acidity: MSA readily donates a proton to initiate the esterification mechanism.

• High Solubility: It is soluble in many organic solvents, allowing for homogeneous catalysis.

• Thermal Stability: MSA is stable at the elevated temperatures often required for esterification.

General Protocol for MSA-Catalyzed Esterification of a Generic Carboxylic Acid

This protocol provides a general framework. Optimal conditions, particularly temperature and reaction time, will vary depending on the specific substrates used.

Materials:

• Carboxylic Acid (1.0 eq)

• Alcohol (3.0 to 10.0 eq, can also be used as solvent)

• Methanesulfonic Acid (MSA, 0.01-0.05 eq)

• Anhydrous organic solvent (e.g., Toluene, Hexane), if required

• Dean-Stark apparatus (optional, for water removal)

• Sodium bicarbonate (NaHCO₃) solution (saturated, aqueous)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the carboxylic acid (1.0 eq) and the alcohol (3.0-10.0 eq). If the alcohol is not the solvent, add an appropriate volume of an anhydrous solvent like toluene to facilitate azeotropic water removal with a Dean-Stark trap.

• Catalyst Addition: Slowly add methanesulfonic acid (0.01-0.05 eq) to the stirred mixture.

• Heating: Heat the reaction mixture to reflux (typically 60-120 °C). Monitor the reaction progress by a suitable analytical method (e.g., TLC, GC, or ¹H NMR). If using a Dean-Stark trap, monitor the collection of water.

• Workup: Once the reaction is complete, cool the mixture to room temperature. If a solvent was used, dilute the mixture with an organic solvent like ethyl acetate.

• Quenching: Carefully wash the organic mixture with a saturated aqueous solution of sodium bicarbonate to neutralize the MSA catalyst. Caution: CO₂ evolution may occur. Wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude ester.

• Purification: Purify the crude product as necessary, typically by distillation or column chromatography.

Part 3: Potassium Methanesulfonate - An Analysis of Catalytic Inactivity in Esterification

A common point of confusion is whether the salt of a strong acid catalyst, such as potassium methanesulfonate (CH₃SO₃K), can also function as a catalyst for esterification. Based on the fundamental principles of the Fischer esterification mechanism, the answer is no.

Potassium methanesulfonate is the salt of a strong acid (methanesulfonic acid) and a strong base (potassium hydroxide). In solution, it dissociates into the potassium cation (K⁺) and the methanesulfonate anion (CH₃SO₃⁻). The resulting solution is neutral. As established in Part 1, the critical first step of Fischer esterification is the protonation of the carboxylic acid. A neutral salt like potassium methanesulfonate cannot provide the necessary proton (H⁺) to act as a Brønsted acid catalyst.[1][2]

Furthermore, extensive research into the formation of undesirable sulfonate esters during pharmaceutical manufacturing has shown that the presence of even a slight excess of a base completely inhibits the reaction between an alcohol and a sulfonic acid.[4] The use of potassium methanesulfonate, a neutral salt, would create a non-acidic environment that is not conducive to the protonation required for the reaction to proceed.

While some chemical suppliers may broadly state that potassium methanesulfonate "can be used as a catalyst," this is likely in the context of other reaction types where it might serve as an electrolyte or a source of a non-coordinating anion.[5] For Fischer-type esterification, it lacks the essential acidic properties to be effective.

Caption: Logical flow for the catalytic inactivity of CH₃SO₃K.

Part 4: Distinguishing Esterification from Related Reactions

To provide a comprehensive understanding, it is crucial to distinguish Fischer esterification from other related processes where methanesulfonates or potassium salts are involved.

• Methanesulfonate Ester Formation: When methanesulfonic acid is used as a catalyst in an alcohol solvent, particularly at high temperatures and in anhydrous conditions, it can react with the alcohol to form a methanesulfonate ester (a "mesylate").[4] This is often an undesired side reaction, and the resulting mesylates are frequently considered potential genotoxic impurities in the pharmaceutical industry. This reaction is mechanistically distinct from the desired esterification of the carboxylic acid.

• Base-Catalyzed Transesterification: In the production of biodiesel, a different reaction known as transesterification is employed. This process typically involves reacting triglycerides with an alcohol (like methanol) in the presence of a strong base catalyst, such as potassium hydroxide (KOH) or potassium methoxide. This is a base-catalyzed, nucleophilic acyl substitution, and its mechanism is fundamentally different from the acid-catalyzed Fischer esterification. Potassium salts are key reagents here, but they function as bases, not as acid catalysts.

Conclusion

For researchers and drug development professionals, precise control over reaction conditions and catalyst selection is paramount. This guide clarifies that while methanesulfonic acid (MSA) is an effective and widely used strong acid catalyst for Fischer-Speier esterification, its salt, potassium methanesulfonate , is not. The catalytic cycle of esterification relies on proton donation, a function that the neutral potassium methanesulfonate salt cannot perform. Understanding this distinction is critical for successful reaction design, avoiding failed experiments, and ensuring the logical selection of reagents based on mechanistic principles.

References

• Organic Chemistry Portal. Fischer Esterification. [Link]

• OSTI.GOV. Potassium cryptate catalysis in the elimination reaction of a sulfonate ester. [Link]

• Novatia, LLC. A Detailed Study of Sulfonate Ester Formation and Solvolysis Reaction Rates and Application toward Establishing Sulfonate Ester. [Link]

• ResearchGate. A Novel Application of Methanesulfonic Acid as Catalyst for the Alkylation of Olefins with Aromatics | Request PDF. [Link]

• Google Patents. US7297813B2 - Removal of alkyl alkanesulfonate esters from alkanesulfonic acids and other organic media.

• Wikipedia. Fischer–Speier esterification. [Link]

• ResearchGate. Understanding and Control of Dimethyl Sulfate in a Manufacturing Process: Kinetic Modeling of a Fischer Esterification Catalyzed by H2SO4. [Link]

• Indian Academy of Sciences. A modified method for esterification of some polyhydroxy aromatic acids. [Link]

• MDPI. Study the Effect of Various Sulfonation Methods on Catalytic Activity of Carbohydrate-Derived Catalysts for Ester Production. [Link]

• MDPI. Activity of a Sulfonated Carbon-Based Catalyst Derived from Organosolv Lignin toward Esterification of Stearic Acid under Near-Critical Alcohol Conditions. [Link]

• OperaChem. Fischer Esterification-Typical Procedures. [Link]

• ResearchGate. Scope and Limitations of Sodium and Potassium Trimethylsilanolate as Reagents for Conversion of Esters to Carboxylic Acids. [Link]

• PMC. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. [Link]

• Organic Syntheses. Anhydrous, Homogeneous, Suzuki-Miyaura Cross- Coupling of Boronic Esters using Potassium Trimethylsilanolate. [Link]

• West M Partners. Specialty Chemicals. [Link]

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• 5. Potassium methanesulfonate_TargetMol [targetmol.com]

preparation of standard solutions with potassium methanesulfonate

Application Note: Preparation, Standardization, and Utilization of Potassium Methanesulfonate Solutions

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: High-Performance Anion-Exchange Chromatography (HPAEC), Reagent-Free Ion Chromatography (RFIC), and Analytical Standardization.

Executive Summary & Analytical Rationale

As a Senior Application Scientist, I have structured this technical guide to address the critical variables in potassium methanesulfonate (KMSA) preparation: hygroscopicity, carbonate contamination, and stoichiometric precision.

Potassium methanesulfonate is a highly soluble, thermally stable organic salt[1]. In modern analytical chemistry, particularly in the analysis of complex carbohydrates and oligosaccharides, KMSA has emerged as a superior eluent[2]. Traditional sodium hydroxide/sodium acetate (NaOH/NaOAc) eluents are prone to carbonate contamination from atmospheric CO₂, which causes severe baseline drift and retention time shifts[3]. KMSA overcomes these limitations, offering exceptional baseline stability. It can be prepared manually as a standard solution or generated dynamically in-situ using Reagent-Free Ion Chromatography (RFIC) systems[4].

Physicochemical Profiling of Potassium Methanesulfonate

Understanding the physicochemical properties of KMSA is foundational to designing a self-validating preparation protocol. The high solubility of its metal salts and its high electrochemical stability make it an ideal candidate for both standard calibration solutions and electrolytic eluent generation[5].

Property	Value	Analytical Causality & Significance
Chemical Formula	CH₃SO₃K (or CH₄O₃S·K)	Monovalent organic salt; provides predictable ionic strength for gradient elution.
Molar Mass	134.20 g/mol	Critical constant for precise gravimetric standard preparation[1].
CAS Number	2386-56-3	Unique identifier for procurement of ≥98.0% high-purity reagents.
Appearance	White crystalline solid	Visual indicator of gross contamination or degradation.
Solubility (Water)	Highly soluble	Enables the preparation of highly concentrated (e.g., 1.0 M) stock solutions.
Hygroscopicity	High	Necessitates rigorous desiccation prior to weighing to prevent molarity deviations[1].

Protocol A: Gravimetric Preparation of Primary Standards (0.1 M KMSA)

Causality: Gravimetric preparation relies on the absolute mass of a high-purity solid reagent. Because KMSA is highly hygroscopic, absorbed atmospheric moisture will artificially inflate the weighed mass, resulting in a sub-potent standard. This protocol incorporates a desiccation step and a self-validating conductivity check.

Step-by-Step Methodology:

• Desiccation: Place high-purity KMSA solid (≥98.0% purity) in a vacuum desiccator over phosphorus pentoxide (P₄O₁₀) for 24 hours prior to use.

• Weighing: Rapidly weigh exactly 13.420 g of the dried KMSA using an analytical balance (0.1 mg precision) inside a dry-box or under low-humidity conditions.

• Dissolution: Transfer the solid quantitatively to a 1000 mL Class A volumetric flask. Add approximately 800 mL of ultrapure deionized water (18.2 MΩ·cm, TOC < 5 ppb).

• Homogenization: Swirl the flask gently until complete dissolution is achieved. The dissolution of KMSA is slightly endothermic; allow the solution to equilibrate to exactly 20°C.

• Volume Adjustment: Make up to the 1000 mL mark with 18.2 MΩ·cm water. Invert the flask 10 times to ensure homogeneity.

• Self-Validation: Measure the specific conductivity of the final solution. Compare the result against a theoretical conductivity curve for 0.1 M KMSA. If the variance exceeds ±1%, discard and re-prepare.

• Storage: Transfer immediately to a High-Density Polyethylene (HDPE) bottle. Do not use glass, as highly pure aqueous solutions can leach silicates from glass over time, interfering with trace anion analysis.

Protocol B: Titrimetric Synthesis via Acid-Base Neutralization

Causality: High-purity solid KMSA can be cost-prohibitive for bulk eluent preparation. Synthesizing KMSA by neutralizing methanesulfonic acid (MSA) with potassium hydroxide (KOH) allows for cost-effective bulk preparation[5]. However, KOH rapidly absorbs CO₂ to form potassium carbonate. A nitrogen (N₂) blanket is mandatory to prevent carbonate intrusion, which would otherwise compromise the chromatographic baseline.

Fig 1. Step-by-step titrimetric preparation and validation of KMSA standard solutions.

Step-by-Step Methodology:

• Pre-Requisite: Prepare 1.0 M Methanesulfonic Acid (MSA) and 1.0 M Potassium Hydroxide (KOH) using degassed, ultrapure water.

• Inert Atmosphere: Set up a closed titration vessel purged with high-purity N₂ gas. Maintain a continuous N₂ blanket over the KOH solution to prevent carbonate formation.

• Primary Mixing: Transfer 500 mL of the 1.0 M MSA solution into the vessel. Under continuous magnetic stirring, slowly add 490 mL of the 1.0 M KOH solution.

• Precision Titration: Insert a calibrated pH electrode. Add the remaining KOH dropwise until a stable pH of 7.0 ± 0.1 is achieved.

• Self-Validation: Extract a 1 mL aliquot and analyze via IC for trace carbonate (CO₃²⁻) and sulfate (SO₄²⁻) impurities. The standard is only validated if carbonate is < 0.1 mM.

• Filtration: Vacuum filter the neutralized solution through a 0.22 µm PES membrane to remove any particulate matter before LC/IC injection.

Protocol C: Automated In-Situ Generation via Dual EGC (RFIC)

Causality: For trace-level oligosaccharide analysis, even the most rigorous manual eluent preparation introduces unacceptable operator variability and baseline drift. Dual Electrolytic Eluent Generation Cartridges (EGC) eliminate manual handling entirely by generating KMSA dynamically from deionized water using applied electrical current[2],[4].

Fig 2. Dual EGC RFIC workflow for in-situ potassium methanesulfonate generation.

Step-by-Step Methodology:

• System Plumbing: Install a Dionex EGC MSA cartridge and a Dionex EGC KOH cartridge in series on a compatible RFIC system (e.g., ICS-6000)[2].

• Fluidic Priming: Pump 18.2 MΩ·cm deionized water through the isocratic pump into the EGC MSA cartridge. The cartridge electrolytically generates methanesulfonic acid[6].

• In-Line Titration: The MSA solution flows directly into the EGC KOH cartridge, which electrolytically titrates the solution to form pure potassium methanesulfonate (KMSA)[2],[4].

• Degassing: Route the generated eluent through a Continuously Regenerated Trap Column (CR-TC) and degasser to remove electrolytic electrolysis gases (H₂ and O₂).

• Self-Validation: Monitor the background conductivity prior to sample injection. A stable background conductivity (< 1.0 µS/cm post-suppression) validates that the KMSA generation is stoichiometric and free of dissolved gases or ionic contaminants.

Sources

• 1. CAS 2386-56-3: Potassium methanesulfonate | CymitQuimica [cymitquimica.com]
• 2. lcms.cz [lcms.cz]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC02031F [pubs.rsc.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Technical Notes & Optimization

Technical Support Center: Potassium Methanesulfonate Synthesis &amp; Yield Optimization

Welcome to the Technical Support Center for Potassium Methanesulfonate (KMSA) synthesis. As a Senior Application Scientist, I have structured this guide to move beyond basic recipes and address the fundamental physicochemical principles that govern this reaction.

While the core chemistry—neutralizing methanesulfonic acid (MSA) with potassium hydroxide (KOH)—is a straightforward acid-base reaction, achieving a >95% yield of high-purity, anhydrous KMSA requires rigorous control over thermodynamics, stoichiometry, and solubility parameters.

Mechanistic Overview & Causal Factors

To optimize yield, you must understand the causality behind the physical behaviors of the reaction components:

• Exothermic Degradation: The neutralization of MSA with KOH releases significant thermal energy. Failure to dissipate this heat leads to localized boiling, sputtering, and product degradation[1].

• Hygroscopicity & Solubility: KMSA (CAS: 2386-56-3) is highly soluble in water and profoundly hygroscopic[2]. Relying on standard aqueous cooling for crystallization will result in massive yield losses in the mother liquor. High-yield isolation mandates the removal of water and the introduction of an anti-solvent[3].

Process Visualization

Workflow for Potassium Methanesulfonate Synthesis.

Self-Validating Experimental Protocol: High-Yield Synthesis

This protocol incorporates self-validating checkpoints to ensure the reaction remains on track before proceeding to the next phase.

Step 1: Reactant Preparation

• Action: Prepare a stock solution of Methanesulfonic acid (CH₃SO₃H, ≥99%) in deionized water. In a separate vessel, prepare an equimolar solution of Potassium hydroxide (KOH, ≥85% pellets) in deionized water[1].

• Validation: Ensure both solutions are clear and fully dissolved before proceeding.

Step 2: Controlled Neutralization

• Action: Place the MSA solution in an ice bath. Begin vigorous magnetic stirring. Add the KOH solution dropwise via an addition funnel over 2-3 hours. Maintain the internal temperature strictly between 10-20 °C[1].

• Validation: Monitor the temperature continuously. If the temperature exceeds 20°C, halt the addition until the bath cools the system.

Step 3: Stoichiometric Verification (pH Adjustment)

• Action: Once addition is complete, stir for 1 hour. Measure the pH. Adjust with dilute MSA or KOH to reach a target pH of 6.5 - 7.5[1].

• Validation: A stable pH of 7.0 confirms that neither the acid nor the base is in excess, preventing downstream hygroscopic impurities (from unreacted KOH) or oily residues (from unreacted MSA).

Step 4: Concentration & Anti-Solvent Crystallization

• Action: Transfer the neutralized solution to a rotary evaporator. Evaporate the water under reduced pressure until the solution is reduced to a paste-like consistency[3].

• Action: Add absolute ethanol (anti-solvent) to the paste, stirring vigorously. Cool the mixture to 5 °C to induce maximum crystallization[3].

• Validation: The visual transition from a clear liquid to a thick paste, followed by rapid precipitation upon ethanol addition, validates that the solubility threshold of KMSA has been successfully breached.

Step 5: Isolation & Dehydration

• Action: Isolate the product via rapid vacuum filtration. Wash the filter cake with a minimal volume of ice-cold ethanol. Immediately transfer the wet cake to a vacuum oven.

• Action: Dry the salt at 130 °C until a constant weight is achieved[3].

• Validation: Weigh the product at 1-hour intervals. The process is validated when two consecutive weighings show a difference of less than 0.1%, confirming complete dehydration.

Quantitative Process Parameters

Parameter	Target Value	Tolerance	Causal Rationale
Molar Ratio (MSA:KOH)	1.00 : 1.00	± 0.02	Excess KOH causes severe hygroscopicity; excess MSA prevents crystallization.
Reaction Temperature	15 °C	10 °C - 20 °C	Prevents thermal degradation and localized boiling during the exotherm[1].
Final pH	7.0	6.5 - 7.5	Ensures complete neutralization and prevents acid/base catalyzed side reactions[1].
Drying Temperature	130 °C	± 5 °C	Required to drive off tightly bound water molecules from the hygroscopic lattice[3].

Troubleshooting Logic & FAQs

Troubleshooting Logic for Low KMSA Yield.

Frequently Asked Questions

Q: Why is my isolated yield below 50% after cooling the aqueous reaction mixture? A: Potassium methanesulfonate is highly water-soluble. Cooling an aqueous solution is thermodynamically insufficient to force the salt out of solution. You must first evaporate the water to a paste-like consistency and employ an anti-solvent (like ethanol) to drastically lower the solubility threshold and induce precipitation[3].

Q: My KMSA crystals are turning into a sticky paste on the filter paper. How do I prevent this? A: KMSA is inherently hygroscopic[2]. Prolonged exposure to ambient laboratory humidity during filtration allows the crystals to rapidly absorb moisture from the air. To prevent this, utilize rapid vacuum filtration, wash with cold ethanol, and immediately transfer the wet cake to a vacuum oven at 130 °C[3].

Q: The reaction mixture turned yellow/brown during base addition. What happened? A: This indicates exotherm mismanagement. The neutralization of MSA with KOH generates significant heat. If the temperature exceeds 20 °C, localized boiling and side reactions occur, leading to discoloration[1]. Ensure the use of an ice bath, vigorous stirring to prevent hotspots, and a strictly controlled addition rate.

Q: Can I use Potassium Carbonate (K₂CO₃) instead of KOH? A: Yes, K₂CO₃ can be used and is often preferred to avoid the intense exotherm of KOH[1]. However, the reaction will generate substantial CO₂ gas. You must adjust the addition rate to prevent the reaction from foaming over, and ensure complete degassing before moving to the evaporation step.

References

• ProQuest. "activity coefficients of methane and ethanesulfonates." ProQuest. Available at: [Link]

Sources

• 1. potassium;methanesulfonate | Benchchem [benchchem.com]
• 2. CAS 2386-56-3: Potassium methanesulfonate | CymitQuimica [cymitquimica.com]
• 3. Activity Coefficients of Methane and Ethanesulfonates - ProQuest [proquest.com]

Technical Support Center: Optimizing Ionic Conductivity of Potassium Methanesulfonate Solutions

Welcome to the Technical Support Center for Potassium Methanesulfonate (KMSA) electrolytes. As a highly soluble, stable, and low-toxicity supporting electrolyte, KMSA ( CH3​SO3​K ) is widely utilized in redox flow batteries, electroplating, and electrophysiology 1. However, achieving optimal ionic conductivity is rarely as simple as maximizing salt concentration.

This guide provides researchers and drug development professionals with field-proven troubleshooting workflows, causality-driven FAQs, and self-validating protocols to resolve conductivity limitations in KMSA systems.

Diagnostic Workflow: Resolving Low Conductivity

When an electrolyte underperforms, systematic isolation of variables is critical. Use the following decision matrix to diagnose and correct low ionic conductivity in your KMSA solutions.

Troubleshooting workflow for optimizing potassium methanesulfonate conductivity.

Frequently Asked Questions (FAQs)

Q1: Why does the conductivity of my KMSA solution plateau or even decrease when I add more salt? A1: This is a classic manifestation of competing physicochemical forces. Ionic conductivity depends on both the number of charge carriers and their mobility. At low to moderate concentrations, adding KMSA linearly increases the charge carrier density, boosting conductivity. However, at high concentrations, the macroscopic viscosity of the solution increases significantly, creating hydrodynamic drag that impedes ion migration 2. Furthermore, the reduced distance between ions promotes ion pairing (formation of transient neutral K+⋅CH3​SO3−​ complexes), which effectively removes free charge carriers from the system.

Q2: How does the addition of free methanesulfonic acid (MSA) affect the conductivity of the KMSA electrolyte? A2: Adding free MSA introduces highly mobile protons ( H+ ) into the electrolyte matrix. Protons do not migrate solely via standard diffusion; they utilize the Grotthuss mechanism (proton hopping across the hydrogen-bonded water network), which results in anomalously high conductivity. However, excessive free MSA can suppress the dissociation of KMSA due to the common ion effect (excess methanesulfonate anions) and further increase viscosity. Optimization requires finding the peak synergistic ratio between KMSA and free MSA 2.

Q3: My conductivity readings are inconsistent day-to-day. What is the most likely cause? A3: Temperature fluctuations are the primary culprit. Ionic conductivity is highly temperature-dependent, typically following Arrhenius-type behavior in liquid and polymer composite electrolytes 3. A mere 1°C change in ambient temperature can alter aqueous conductivity by 1.5% to 2.0% due to changes in solvent viscosity and ion kinetic energy. Always equilibrate your solutions in a thermostated water bath prior to measurement.

Q4: Can I use KMSA for electrophysiological patch-clamp recordings? A4: Yes. KMSA is frequently used in internal pipette solutions for patch-clamp studies (e.g., studying Shaker Kv-channels) because the methanesulfonate anion is large, membrane-impermeant, and mimics the natural intracellular environment better than chloride ions, preventing anomalous channel blockade while maintaining necessary intracellular conductivity 4.

Quantitative Data: Conductivity Optimization Matrix

The following table summarizes the theoretical impact of key variables on the conductivity of KMSA solutions, allowing researchers to predict system behavior during optimization.

Variable	Condition	Impact on Conductivity	Mechanistic Causality
KMSA Concentration	Low to Moderate (< 1.0 M)	Linear Increase	Addition of salt directly increases the number of available charge carriers ( K+ and CH3​SO3−​ ) in the solvent.
KMSA Concentration	High (> 1.5 M)	Plateau / Decrease	Macroscopic viscosity increases, creating drag that impedes ion mobility. Ion pairing reduces effective free charge carriers.
Free MSA Addition	Moderate (0.1 - 0.5 M)	Significant Increase	Introduces highly mobile protons ( H+ ) that conduct efficiently via the Grotthuss (proton-hopping) mechanism.
Temperature	Increase (e.g., 20°C to 40°C)	Exponential Increase	Decreases solvent viscosity and increases the kinetic energy of ions, facilitating faster migration (Arrhenius behavior).

Self-Validating Experimental Protocol: Empirical Optimization of KMSA Conductivity

Because impurities, exact hydration states of salts, and specific application requirements vary, theoretical calculations must be backed by empirical titration. This protocol establishes a self-validating loop to determine the peak conductivity concentration for your specific KMSA batch.

Phase 1: System Calibration (The Validation Step)

Causality: Conductivity cells drift over time due to electrode polarization and microscopic fouling. A certified standard ensures the cell constant ( K ) is perfectly calibrated, validating all subsequent experimental readings.

• Power on the conductivity meter and allow the probe to stabilize for 15 minutes.

• Submerge the probe in a certified 0.1 M Potassium Chloride (KCl) standard solution equilibrated to exactly 25.0∘C .

• Validation Check: The meter must read exactly 12.88 mS/cm . If it deviates, adjust the cell constant on the device until it matches the standard. Rinse the probe thoroughly with 18.2 MΩ⋅cm deionized (DI) water.

Phase 2: Matrix Preparation

Causality: Using ultra-pure 18.2 MΩ⋅cm DI water prevents trace ionic impurities (like dissolved CO2​ or heavy metals) from artificially inflating baseline conductivity, which skews the lower end of the concentration curve 1.

• Prepare a stock solution of 2.0 M KMSA using high-purity potassium methanesulfonate and DI water. Ensure complete dissolution via magnetic stirring.

• Perform precise serial dilutions using volumetric flasks to create a gradient of test solutions: 0.1 M , 0.5 M , 1.0 M , 1.2 M , 1.5 M , and 2.0 M .

Phase 3: Measurement & Causality Analysis

Causality: Strict temperature control removes thermal kinetic variables. Rinsing and drying the probe between measurements prevents high-concentration carryover from contaminating low-concentration samples.

• Place all sample vials in a circulating water bath set to 25.0∘C±0.1∘C . Allow 30 minutes for thermal equilibration.

• Measure the conductivity of each solution starting from the lowest concentration ( 0.1 M ) to the highest ( 2.0 M ).

• Between each measurement, rinse the probe with DI water and gently dab dry with a lint-free wipe.

• Data Synthesis: Plot Conductivity ( mS/cm ) vs. Concentration ( M ). Identify the inflection point (usually between 1.0 M and 1.5 M depending on the presence of free acid) where the curve flattens. This peak represents the optimal balance between charge carrier density and viscosity-induced mobility loss.

References

• BenchChem Technical Support Team. "potassium;methanesulfonate - Benchchem". Benchchem.
• Krishna, M., et al. "Measurement of Key Electrolyte Properties for Improved Performance of the Soluble Lead Flow Battery". ePrints Soton - University of Southampton.
• "Studies on Polybenzimidazole and Methanesulfonate Protic-Ionic-Liquids-Based Composite Polymer Electrolyte Membranes". MDPI.
• "K+ Conduction and Mg2+ Blockade in a Shaker Kv-Channel Single Point Mutant with an Unusually High Conductance". PMC - National Institutes of Health.

Sources

• 1. potassium;methanesulfonate | Benchchem [benchchem.com]
• 2. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 3. mdpi.com [mdpi.com]
• 4. K+ Conduction and Mg2+ Blockade in a Shaker Kv-Channel Single Point Mutant with an Unusually High Conductance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Potassium Methanesulfonate (K-OMs) Precipitation in Mixed Solvents

Welcome to the Technical Support Center for process chemists, analytical scientists, and drug development professionals. Potassium methanesulfonate (K-OMs) is a frequent byproduct in pharmaceutical syntheses—often generated when neutralizing methanesulfonic acid with potassium bases or during the salt formation of basic active pharmaceutical ingredients (APIs)[1].

While K-OMs is highly water-soluble, introducing organic solvents (mixed solvent systems) fundamentally alters its physical chemistry, leading to unexpected precipitation, equipment blockages, or API contamination[2]. This guide provides field-proven, mechanistically grounded troubleshooting strategies to resolve these issues.

Core Concepts: The Causality of K-OMs Precipitation

To troubleshoot K-OMs precipitation, you must first understand the thermodynamic drivers behind it. K-OMs is an ionic salt consisting of a large alkali metal cation ( K+ ) and a polarizable organic anion ( CH3​SO3−​ ).

• Dielectric Constant Collapse: In pure water (dielectric constant ϵ≈78.5 ), strong ion-dipole interactions easily overcome the lattice energy of K-OMs, resulting in massive solubility. However, when an organic antisolvent (e.g., acetonitrile, ethanol, or THF) is added, the bulk dielectric constant of the mixed solvent drops precipitously. This forces the K+ and CH3​SO3−​ ions to pair, increasing the supersaturation ratio until precipitation occurs[3].

• Liquid-Liquid Phase Separation (Oiling Out): If the antisolvent is added too rapidly, the system bypasses the metastable zone for crystallization and crosses the binodal curve. Instead of forming ordered crystals, the K-OMs separates into a dense, solute-rich liquid phase (an "oil").

• The Common-Ion Effect: If your mixed solvent contains other potassium salts (e.g., KCl , K2​CO3​ ) or other mesylate salts (e.g., an API mesylate), the shared ions will artificially depress the solubility of K-OMs, causing premature precipitation[1].

Troubleshooting workflow for K-OMs precipitation in mixed solvents.

Frequently Asked Questions (Troubleshooting)

Q1: During the workup of my API mesylate salt, K-OMs crashed out immediately upon adding acetonitrile (ACN). Why? A1: You induced an extreme dielectric constant drop. Acetonitrile has a poor solvation capacity for inorganic-like salts. When ACN is added rapidly to an aqueous K-OMs solution, the localized concentration of ACN at the droplet interface causes immediate, uncontrolled nucleation (a "crash-out"). Solution: Switch to a more gradual antisolvent addition, or use a primary alcohol (like methanol) which retains better hydrogen-bonding capabilities than ACN, smoothing the solubility gradient.

Q2: My reaction mixture is "oiling out" (forming a dense syrup at the bottom of the flask) instead of crystallizing. How do I fix this? A2: Your system has undergone Liquid-Liquid Phase Separation (LLPS). This occurs when the supersaturation level is pushed so high that the mixture separates into a solvent-rich phase and a solute-rich phase before crystals can nucleate. Solution: You must retreat into the metastable zone. Heat the mixture until the oil dissolves back into a single homogeneous phase, or add a small volume of the "good" solvent (water). Then, cool the system very slowly and introduce K-OMs seed crystals to promote heterogeneous nucleation over phase separation.

Q3: K-OMs is co-precipitating with my target basic API mesylate salt. How do I separate them? A3: You must exploit selective solubility. While both are mesylate salts, their cations dictate their solubility in mixed solvents. K-OMs is highly hydrophilic but practically insoluble in cold, less-polar alcohols (like isopropanol). If your API mesylate is lipophilic, you can slurry the mixed solids in a solvent like dichloromethane (DCM) or cold isopropanol (IPA); the API will dissolve, leaving the K-OMs behind as a filterable solid.

Q4: My HPLC system is overpressurizing. I am using a 50 mM K-OMs aqueous buffer mixed with an ACN gradient. What is going wrong? A4: You are exceeding the buffer solubility limit in the mobile phase. Introducing mineral or highly polar salts into an HPLC system with high organic modifiers is a classic cause of frit and column blockage. At high ACN percentages (>70%), the 50 mM K-OMs precipitates directly inside the pump mixing chamber or at the column head. Solution: Reduce the buffer concentration to ≤ 10-20 mM, or cap your organic gradient at a lower maximum percentage.

Logic tree for preventing K-OMs buffer precipitation in HPLC systems.

Quantitative Data: Solvent Effects on K-OMs

The table below summarizes the causality between the organic antisolvent fraction, the dielectric constant, and the resulting phase behavior of K-OMs. Use this as a predictive baseline for your mixed-solvent designs.

Antisolvent Fraction (% v/v ACN in Water)	Approx. Dielectric Constant ( ϵ )	K-OMs Solubility Profile	Expected Phase Behavior
0% (Pure Water)	78.5	>1000 mg/mL	Stable, Homogeneous Solution
25%	∼65	High ( >500 mg/mL)	Stable, Homogeneous Solution
50%	∼50	Moderate ( ∼100 mg/mL)	Metastable Zone (Ideal for Seeding)
75%	∼35	Low ( <10 mg/mL)	Spontaneous Precipitation / Crash-out
90%+	∼20	Insoluble	Complete Precipitation / LLPS Risk

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include built-in visual and analytical checkpoints to confirm success before proceeding to the next step.

Protocol A: Rescuing an "Oiled Out" K-OMs Mixed Solvent System

Objective: Convert a liquid-liquid phase separated (LLPS) K-OMs mixture into a pure, filterable crystalline suspension.

• Phase Re-homogenization: Place the flask containing the oiled-out mixture in a temperature-controlled water bath. Increase the temperature at a rate of 1°C/min while stirring at 250 RPM.

• Solvent Adjustment: If the oil does not dissolve by 60°C, add deionized water dropwise (up to 5% of total volume) until the biphasic mixture transitions into a single, clear homogeneous phase. Validation Check: Stop stirring for 30 seconds. If no oil droplets settle at the bottom, the system is successfully re-homogenized.

• Controlled Cooling & Seeding: Cool the solution slowly (0.2°C/min) to 45°C. Add 0.5% w/w (relative to expected K-OMs mass) of pure K-OMs seed crystals.

• Aging: Hold the temperature at 45°C for 2 hours. Validation Check: The solution should turn cloudy with distinct, solid particles (not oily droplets).

• Final Isolation: Cool to 5°C over 4 hours, filter the resulting crystals via a Buchner funnel, and wash with cold acetone.

Protocol B: HPLC Mobile Phase Compatibility Pre-Screening

Objective: Prevent column fouling and overpressurization by empirically validating K-OMs buffer solubility in the mobile phase.

• Preparation: Prepare your aqueous K-OMs buffer at the exact working concentration (e.g., 10 mM, pH adjusted). Prepare your organic modifier (e.g., HPLC-grade Methanol or Acetonitrile).

• Simulated Mixing: In a clear glass vial, mix the aqueous buffer and the organic modifier at the maximum organic ratio your gradient method will reach (e.g., 10% Buffer / 90% ACN).

• Stress Testing: Vortex the vial for 30 seconds, then place it in a refrigerator at 4°C for 2 hours. (The cold temperature simulates the worst-case scenario for solubility).

• Validation Check: Inspect the vial against a dark background using a laser pointer (Tyndall effect).

  • Pass: The beam passes cleanly through the liquid. The mobile phase is safe to use.

  • Fail: The beam scatters, revealing micro-precipitates, or visible salt crystals form at the bottom. You must reduce the buffer concentration or lower the maximum organic gradient limit before running the HPLC.

References

• ChemicalBook - Potassium methanesulfonate | 2386-56-3. ChemicalBook.
• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - National Institutes of Health (NIH) / Int. J. Pharm.
• HPLC Troubleshooting Guide - MilliporeSigma.
• Salt-Mediated Organic Solvent Precipitation for Enhanced Recovery of Peptides - MDPI.

Sources

• 1. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Potassium methanesulfonate | 2386-56-3 [amp.chemicalbook.com]
• 3. mdpi.com [mdpi.com]

drying techniques for preparing anhydrous potassium methanesulfonate

Technical Support Center: Anhydrous Potassium Methanesulfonate

Welcome to the technical support guide for the preparation and handling of anhydrous potassium methanesulfonate (KMS). This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols for researchers, scientists, and drug development professionals. Given that potassium methanesulfonate is highly hygroscopic, rigorous drying and handling techniques are paramount for its successful application in moisture-sensitive systems.[1][2][3][4][5]

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties and handling of potassium methanesulfonate.

Q1: What is potassium methanesulfonate and why is it hygroscopic?

Potassium methanesulfonate (CAS 2386-56-3) is the potassium salt of methanesulfonic acid.[2][6][7] It is a white, crystalline solid that is highly soluble in water.[1][2][5] Its hygroscopic nature stems from the strong affinity of the potassium cations and methanesulfonate anions for water molecules, causing it to readily absorb moisture from the atmosphere.[1][4][5][8] This property necessitates storage in a dry, inert atmosphere to maintain its anhydrous state.[1][4]

Q2: What are the consequences of using incompletely dried potassium methanesulfonate?

The presence of water can have significant detrimental effects on various applications:

• Organic Synthesis: In reactions involving water-sensitive reagents such as organometallics, hydrides, or certain catalysts, water can lead to reagent quenching, side reactions, and dramatically reduced yields.

• Electrochemistry: In non-aqueous electrolyte formulations, trace amounts of water can narrow the electrochemical window, passivate electrode surfaces, or lead to the formation of undesirable byproducts, compromising battery performance and cyclability.

• Pharmaceutical Formulations: Water content can affect the stability, shelf-life, and dissolution properties of active pharmaceutical ingredients (APIs) and formulations.[9]

Q3: What is the maximum temperature I can safely use to dry potassium methanesulfonate?

Potassium methanesulfonate exhibits excellent thermal stability.[5] Studies on various metal methanesulfonates show that thermal decomposition begins at temperatures above 400°C.[10][11] Therefore, drying at temperatures well above the boiling point of water (e.g., 110-150°C) is safe and effective and will not cause decomposition of the salt.

Q4: How can I definitively confirm that my potassium methanesulfonate is anhydrous?

The gold standard for quantifying trace amounts of water in a solid sample is Karl Fischer (KF) titration .[12][13] This method is highly specific to water and can provide accurate results down to the parts-per-million (ppm) level.[14] For a qualitative or semi-quantitative check, Fourier-Transform Infrared (FTIR) Spectroscopy can be used to detect the presence of water by identifying its characteristic O-H stretching (~3400 cm⁻¹) and H-O-H bending (~1640 cm⁻¹) vibrational bands.[15][16]

Part 2: Troubleshooting Guide

This guide addresses common issues encountered during the drying process in a question-and-answer format.

Issue 1: "My dried salt becomes a sticky or clumpy solid shortly after I remove it from the oven."

• Probable Cause: This is a classic sign of rapid moisture re-absorption from the ambient atmosphere. The high surface area of the finely crystalline anhydrous salt makes it extremely susceptible to atmospheric water.

• Solution: The transition from the drying environment to a storage container is a critical control point.

  • Do not cool in open air. Once the drying cycle is complete, the oven chamber should be backfilled with a dry, inert gas (e.g., Nitrogen or Argon).

  • Immediate Transfer: The hot vessel containing the salt should be immediately transferred to a desiccator containing a high-efficiency desiccant (e.g., phosphorus pentoxide or fresh molecular sieves) for cooling.[17]

  • Glovebox Handling: For the most sensitive applications, transfer the hot sample directly from the oven into an inert atmosphere glovebox for cooling and storage.

Issue 2: "My Karl Fischer titration result still shows a high water content (>500 ppm) after vacuum oven drying."

• Probable Cause: The drying process was incomplete. This can be due to insufficient time, temperature, vacuum, or poor sample preparation.

• Solution: Optimize the drying protocol.

  • Increase Surface Area: Before drying, gently grind the potassium methanesulfonate into a fine, free-flowing powder. This significantly increases the surface area and reduces the diffusion path length for water molecules to escape.

  • Ensure High Vacuum: A deep vacuum (e.g., <1 mbar) is crucial. This lowers the boiling point of water and creates a large driving force for its removal.[18] Check your vacuum pump and system for leaks.

  • Extend Drying Time: For static drying, a minimum of 12-24 hours is recommended. Ensure the sample reaches a constant weight before discontinuing the process.

  • Verify Oven Temperature: Use a calibrated thermometer to confirm the oven is reaching the setpoint temperature at the location of the sample.

Issue 3: "I don't have a vacuum oven. Can I still effectively dry my salt?"

• Probable Cause: Limited equipment availability.

• Solution: Yes, alternative methods can be employed, although they may require more time or care.

  • Conventional Oven + Desiccator: Dry the salt in a conventional laboratory oven at 120-150°C for at least 24 hours. The key is the post-drying handling. You must immediately transfer the hot sample to a high-quality desiccator containing a strong desiccant like phosphorus pentoxide (P₄O₁₀) and allow it to cool completely before opening.[17][19]

  • Desiccator Drying Under Vacuum: Place the salt in a vacuum desiccator along with a large quantity of phosphorus pentoxide.[17][20] Evacuate the desiccator with a pump. While slower than oven drying, this method can effectively dry the salt at room temperature over several days. This is a gentle method suitable for materials that might be thermally sensitive (though KMS is not).

Issue 4: "My FTIR spectrum shows a broad peak around 3400 cm⁻¹. Is my sample wet?"

• Probable Cause: A broad absorption band in the 3200-3600 cm⁻¹ region is a strong indication of the O-H stretching vibration from water molecules.[15][21]

• Solution:

  • Qualitative Confirmation: Yes, this result strongly suggests the presence of water. Anhydrous potassium methanesulfonate should show a clean spectrum in this region.

  • Sample Preparation: Ensure your FTIR sample preparation (e.g., KBr pellet) is performed in a low-humidity environment. KBr itself is hygroscopic and can introduce a water signal if not handled properly.

  • Quantitative Action: If the anhydrous state is critical, do not rely solely on FTIR. Use this result as a preliminary check and proceed with Karl Fischer titration for quantitative confirmation.[12] Re-dry the sample using one of the recommended protocols if the water content is unacceptable.

Part 3: Detailed Experimental Protocols

These protocols provide step-by-step methodologies for drying and verification.

Protocol 1: Primary Drying via Vacuum Oven

This is the recommended method for achieving the lowest possible water content.

• Sample Preparation: Spread a thin layer (≤ 5 mm deep) of potassium methanesulfonate in a clean, dry glass vessel (e.g., a crystallization dish).

• Loading: Place the vessel in the vacuum oven.

• Evacuation: Close the oven door and begin evacuating with a vacuum pump capable of reaching <1 mbar.[22][23]

• Heating: Once a stable vacuum is achieved, heat the oven to 120°C .

• Drying: Maintain these conditions for 12-24 hours .

• Cooling: Turn off the heater and allow the oven to cool to ~50-60°C under vacuum.

• Transfer: Backfill the oven with dry nitrogen or argon gas. Immediately transfer the vessel to a desiccator containing phosphorus pentoxide and allow it to cool to room temperature before weighing or storing.[17]

Protocol 2: Verification of Anhydrous State by Karl Fischer Titration

This protocol outlines the general steps for water content determination.

• Environment: Perform the analysis in a low-humidity environment or a glovebox to prevent moisture uptake during sample handling.

• Instrument Preparation: Set up the Karl Fischer titrator (volumetric or coulometric, depending on expected water content) according to the manufacturer's instructions.[12][14] The solvent in the titration cell must be conditioned to a dry endpoint before adding the sample.

• Sample Preparation: In the controlled environment, accurately weigh a suitable amount of the dried potassium methanesulfonate.

• Titration: Quickly and carefully add the weighed sample to the titration vessel.

• Analysis: Begin the titration. The instrument will automatically dispense reagent and detect the endpoint.[9][13]

• Calculation: The instrument's software will calculate the water content in ppm or percent based on the sample weight and the volume of titrant consumed.

Part 4: Data Summary & Visual Workflows

Table 1: Physicochemical Properties of Potassium Methanesulfonate

Property	Value	Source(s)
CAS Number	2386-56-3	[1][6][7]
Molecular Formula	CH₃KO₃S	[1]
Molecular Weight	134.19 g/mol	[1]
Appearance	White Crystalline Solid	[1][2]
Key Characteristic	Hygroscopic	[1][2][5]
Melting Point	>360 °C	[3][24]
Decomposition Onset	>400 °C	[10][11]
Water Solubility	Highly Soluble	[1][3]

Table 2: Comparison of Recommended Drying Techniques

Method	Temperature	Typical Time	Pros	Cons
Vacuum Oven	110-150 °C	12-24 h	Highly efficient; reduces risk of oxidation; gold standard.	Requires specialized equipment.
Conventional Oven	110-150 °C	>24 h	Accessible equipment.	High risk of moisture re-absorption during cooling.
Vacuum Desiccator (with P₄O₁₀)	Room Temp.	24-72 h	Gentle; no heating required.	Slow; lower throughput.

Diagram 1: General Workflow for Anhydrous Salt Preparation

Caption: Recommended workflow for drying and verifying anhydrous potassium methanesulfonate.

Diagram 2: Troubleshooting Logic for Post-Drying Analysis

Caption: A logical flow for troubleshooting incomplete drying of potassium methanesulfonate.

Part 5: References

• Vertex AI Search. (2026). Potassium methanesulfonate - SAFETY DATA SHEET. Retrieved from

• American Elements. (n.d.). Potassium Methanesulfonate. Retrieved from

• Patsnap Eureka. (2025). How to Detect Water Content Using FTIR Techniques. Retrieved from

• MilliporeSigma. (n.d.). Potassium methanesulfonate. Retrieved from

• BenchChem. (2025). potassium;methanesulfonate. Retrieved from

• ChemicalBook. (n.d.). Potassium methanesulfonate | 2386-56-3. Retrieved from

• Sigma-Aldrich. (n.d.). Potassium methanesulfonate. Retrieved from

• TCA Lab / Alfa Chemistry. (n.d.). Mastering Karl Fischer Moisture Analysis: A Complete Guide. Retrieved from

• Wikipedia. (n.d.). Karl Fischer titration. Retrieved from

• ResearchGate. (n.d.). Comprehensive characterization of hygroscopic properties of methanesulfonates. Retrieved from

• Scharlab. (n.d.). Karl Fischer water content titration. Retrieved from

• Sigma-Aldrich. (n.d.). Karl Fischer Titration Tips: Water Content Measurement. Retrieved from

• Reddit. (2023). Can desiccants be used to dehydrate salts? Retrieved from

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - Potassium methanesulfonate. Retrieved from

• CymitQuimica. (n.d.). CAS 2386-56-3: Potassium methanesulfonate. Retrieved from

• Merck. (n.d.). Drying Agents. Retrieved from

• Pharmaguideline. (2011). Water Content Determination by Karl Fischer. Retrieved from

• Burfield, D. R., & Smithers, R. H. (1978). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 43(20), 3966-3968. Retrieved from

• Sigma-Aldrich. (n.d.). Optimize desiccation with absolute reliability. Retrieved from

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Expert Guide: Using Phosphorus Pentoxide as a Dehydrating Agent. Retrieved from

• ChemicalBook. (n.d.). POTASSIUM METHANESULFONATE manufacturers and suppliers in india. Retrieved from

• Worldwidejournals.com. (2015). Determination of Grain Moisture Content Using Ftir Spectroscopy. Retrieved from

• Santa Cruz Biotechnology. (n.d.). Potassium methanesulfonate Material Safety Data Sheet. Retrieved from

• Vacuucenter. (2019). Vacuum drying oven operation method, precautions and maintenance. Retrieved from

• Teasdale, A., et al. (2015). Mutagenic Alkyl-Sulfonate Impurities in Sulfonic Acid Salts: Reviewing the Evidence and Challenging Regulatory Perceptions. Organic Process Research & Development, ACS Publications. Retrieved from

• Hodul, J. (2019). Standard Operating Procedure Vacuum Oven. POWER Laboratory. Retrieved from

• BenchChem. (n.d.). An In-Depth Technical Guide to the Thermal Stability and Decomposition of Methanesulfonamide. Retrieved from

• ADPI. (n.d.). Analytical Method #003 Determination of Moisture. Retrieved from

• Stankic, I., et al. (2022). FTIR as a Method for Qualitative Assessment of Solid Samples in Geochemical Research: A Review. PMC. Retrieved from

• Reddit. (2017). Drying and Storing Hygroscopic Salts. Retrieved from

• Welch Vacuum. (n.d.). Vacuum Drying | Principles and applications in food & cosmetics. Retrieved from

• IntechOpen. (2017). Fourier Transform Infrared Spectroscopy in the Study of Hydrated Biological Macromolecules. Retrieved from

• ResearchGate. (n.d.). Thermal decomposition of metal methanesulfonates in air. Retrieved from

• Agilent. (2018). FTIR Spectroscopic Analyze on Aqueous Samples. Retrieved from

• Sigma-Aldrich. (n.d.). Dry and safe - Drying agents from EMD Millipore. Retrieved from

• University of Colorado Boulder. (n.d.). Drying Organic Solutions. Retrieved from

• Chemistry LibreTexts. (2021). Drying Solvents. Retrieved from

• Michigan State University. (2005). Standard Operating Procedures - Solvent Stills. Retrieved from

• Tokyo Chemical Industry Co., Ltd. (n.d.). Potassium Methanesulfonate | 2386-56-3. Retrieved from

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• 5. CAS 2386-56-3: Potassium methanesulfonate | CymitQuimica [cymitquimica.com]
• 6. americanelements.com [americanelements.com]
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• 8. researchgate.net [researchgate.net]
• 9. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
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• 24. chemicalbook.com [chemicalbook.com]

Technical Support Center: Potassium Methanesulfonate (KMSA) Electrochemical Cells

Advanced Troubleshooting & Corrosion Mitigation Guide

Welcome to the KMSA Technical Support Center. Potassium methanesulfonate ( CH3​SO3​K ) is widely utilized in drug development, electro-organic synthesis, and energy storage due to its high solubility, exceptional conductivity, and environmentally benign profile[1]. However, researchers frequently encounter unexpected corrosion of electrodes and cell components. This guide provides authoritative, causality-driven troubleshooting and self-validating protocols to ensure the integrity of your electrochemical systems.

I. Diagnostic FAQs: Understanding Causality in KMSA Corrosion

Q1: Why is my 304/316 stainless steel electrochemical cell corroding in KMSA, even though methanesulfonic acid is classified as non-oxidizing? The Causality: Pure methanesulfonate is indeed non-oxidizing and exhibits high chemical stability with limited corrosivity toward construction materials[2]. However, the issue stems from the manufacturing process of commercial-grade methanesulfonic acid (MSA), which often leaves trace halide (chloride) or sulfate impurities. These specific impurities aggressively attack the protective chromium oxide passivation layer on stainless steel, leading to localized pitting corrosion[3]. The Solution: You must electrolytically purify or recrystallize your KMSA to remove trace chlorides before cell assembly.

Q2: I am using a highly reactive substrate (1020 steel) as a working electrode. How can I prevent it from dissolving anodically in the KMSA electrolyte? The Causality: Direct electrochemical polarization of reactive metals like 1020 steel often results in the oxidation of the metal occurring faster than the intended faradaic reaction. The Solution: You can mitigate this by electrodepositing a conductive polymer, such as polypyrrole (PPy), directly onto the steel in a KMSA bath. The KMSA medium stabilizes the monomer oxidation, allowing a homogeneous PPy film to form. This film acts as a physical barrier and provides anodic protection, shifting the corrosion potential of the steel to more noble (positive) values[4].

Q3: How does the concentration of KMSA affect the high-voltage stability and corrosion of my cell? The Causality: In dilute aqueous KMSA cells, applying high voltages (>1.23 V) triggers parasitic water decomposition (oxygen and hydrogen evolution). This gas evolution drastically alters the local pH at the electrode-electrolyte interface, accelerating the corrosion of metal components. The Solution: By formulating a highly concentrated "water-in-salt" or a "methanesulfonate in phosphate" superstructure, the strong interaction between the potassium cations and the methanesulfonate anions restricts free water activity. This thermodynamic shift suppresses gas evolution and expands the electrochemical stability window up to 4.5 V, effectively eliminating pH-induced corrosion[5].

II. Mechanistic & Workflow Visualizations

Caption: Logical flow of impurity-driven corrosion vs. anodic protection in KMSA cells.

Caption: Self-validating workflow for KMSA synthesis and electrochemical cell assembly.

III. Self-Validating Experimental Protocols

Protocol A: Synthesis and Validation of High-Purity KMSA

To prevent halide-induced pitting corrosion on stainless steel components, KMSA must be synthesized with strict thermal and chemical controls[6],[3].

Step-by-Step Methodology:

• Neutralization: Prepare a 1.0 M solution of potassium hydroxide (KOH) in deionized water (Resistivity >18.2 MΩ·cm). Place the reaction flask in an ice bath.

• Acid Addition: Slowly titrate equimolar methanesulfonic acid ( CH3​SO3​H ) into the KOH solution. Causality note: This acid-base neutralization is highly exothermic. Maintaining the temperature below 20°C prevents the thermal degradation of the sulfonate group and inhibits side reactions[6].

• Isolation: Evaporate the resulting solution at 120°C under a vacuum to isolate the white, crystalline KMSA salt.

• The Self-Validating Loop (Impurity Check): Dissolve a 1 g sample of the synthesized KMSA in 10 mL of water. Add 3 drops of 0.1 M Silver Nitrate ( AgNO3​ ).

  • Validation: If the solution remains clear, it is free of chloride impurities and safe for stainless steel cells. If a white precipitate ( AgCl ) forms, the batch must be recrystallized from ethanol before use.

Protocol B: Electrodeposition of Polypyrrole (PPy) for Anodic Protection

For researchers using reactive substrates (like 1020 steel), applying a PPy film in a KMSA bath provides excellent corrosion inhibition[4].

Step-by-Step Methodology:

• Substrate Preparation: Mechanically polish the 1020 steel working electrode using SiC paper (up to 1200 grit). Degrease in ultrasonic acetone for 5 minutes, rinse with DI water, and dry under N2​ .

• Electrolyte Formulation: Prepare an aqueous solution containing 0.1 M KMSA and 0.1 M pyrrole monomer. Causality note: KMSA acts as a non-oxidizing supporting electrolyte that provides high ionic conductivity without aggressively etching the bare steel prior to polarization[4].

• Electrodeposition: Assemble a three-electrode cell (Steel working, Pt counter, Ag/AgCl reference). Apply a constant anodic potential (chronoamperometry) of +0.8 V vs. Ag/AgCl for 600 seconds to polymerize the pyrrole onto the steel surface.

• The Self-Validating Loop (Corrosion Testing): Transfer the PPy-coated steel to a corrosive test bath (3% NaCl solution). Run a potentiodynamic polarization sweep from -0.8 V to +0.2 V.

  • Validation: A successful, defect-free PPy coating is confirmed if the corrosion potential ( Ecorr​ ) shifts positively (anodically) by at least +150 mV compared to a bare steel control, alongside a significant drop in the corrosion current density ( Icorr​ )[4],[7].

IV. Quantitative Benchmarks

To illustrate the protective and structural advantages of methanesulfonate-based electrolytes over traditional acidic media, the following table summarizes the comparative performance of metal electrodeposition (using iron as a model reactive metal)[7].

Parameter	Methanesulfonate Electrolyte	Traditional Sulfate Electrolyte	Causality / Impact on Cell Integrity
Current Efficiency (%)	95 – 96%	< 85%	Higher overpotential for hydrogen evolution in KMSA prevents gas-induced micro-cracking[7].
Microhardness ( kg/mm ²)	461 – 477	< 400	Denser crystallite formation (55–80 nm) in KMSA creates a stronger physical barrier against corrosive media[7].
Corrosion Potential ( Ecorr​ )	Significant Positive Shift	Baseline	KMSA-derived films provide superior anodic protection, reducing the thermodynamic tendency of the metal to oxidize[4],[7].
Polarization Resistance	High	Low	Indicates a lower overall corrosion rate and a highly stable passivation layer in aggressive environments (e.g., 3% NaCl)[7].

V. References

Sources

• 1. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 2. Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. periodicos.ufms.br [periodicos.ufms.br]
• 5. Methanesulfonate in Phosphate Electrolyte Superstructure Enables Ampere-Hour Practical Aqueous Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. potassium;methanesulfonate | Benchchem [benchchem.com]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: Potassium Methanesulfonate vs. Potassium Triflate in Catalysis

Executive Summary

In advanced organic synthesis and transition-metal catalysis, the selection of an appropriate sulfonate salt additive is rarely a trivial optimization step; it is often the defining factor between a stalled catalytic cycle and quantitative yield. Potassium trifluoromethanesulfonate (KOTf) and potassium methanesulfonate (KMs) are two widely utilized salts that, despite sharing a sulfonate backbone, exhibit drastically different electronic properties.

While both are valued for their resistance to hydrolytic cleavage, their performance diverges significantly under oxidative stress and in the presence of highly electrophilic metal centers[1]. This guide provides an objective, data-driven comparison of KOTf and KMs, detailing the causality behind their physicochemical properties and providing self-validating protocols for benchmarking their performance in catalytic workflows.

Physicochemical Foundations & Causality

The divergent behavior of KOTf and KMs in catalysis is fundamentally rooted in the electronic effects of their respective substituents: the strongly electron-withdrawing trifluoromethyl (–CF₃) group versus the electron-donating methyl (–CH₃) group.

• Potassium Triflate (KOTf): The triflate anion is the conjugate base of triflic acid, a superacid with a pKa of approximately -14 to -15[2]. The intense inductive electron-withdrawing effect of the three fluorine atoms delocalizes the negative charge across the sulfonate oxygens. This renders the triflate anion exceptionally non-nucleophilic, classifying it as a Weakly Coordinating Anion (WCA) . Furthermore, KOTf is highly resistant to oxidation and reduction, making it the "gold standard" for chemical inertness in extreme catalytic environments[1][2].

• Potassium Methanesulfonate (KMs): The mesylate anion is the conjugate base of methanesulfonic acid, which has a significantly higher pKa of ~ -1.9[3][4]. The electron-donating nature of the methyl group localizes electron density on the sulfonate oxygens. Consequently, KMs is more nucleophilic and moderately coordinating compared to KOTf. While it is synthesized easily via the neutralization of methanesulfonic acid with potassium hydroxide[5], its coordinating nature means it can compete with substrates for open coordination sites on a metal catalyst.

Mechanistic Roles in Transition-Metal Catalysis

Halide Abstraction and Cationic Intermediate Stabilization

In palladium-catalyzed cross-coupling reactions (e.g., C–N or C–P bond formation), the active catalytic species often requires an open coordination site to facilitate nucleophilic attack or transmetalation.

When an aryl halide undergoes oxidative addition to Pd(0), a neutral Pd(II) complex is formed. The addition of KOTf acts as a powerful halide scavenger. The potassium cation drives the precipitation of insoluble potassium halides (KX), while the non-nucleophilic triflate anion stabilizes the resulting highly electrophilic, cationic Pd(II) center without strongly binding to it[6]. This acceleration is particularly notable in difficult N-arylations of amides[6] and the stereoselective C–P arylation of phosphoramidites, where KOTf is used to stabilize sensitive phosphonium salt intermediates[7].

Conversely, substituting KOTf with KMs in these demanding environments often leads to catalyst poisoning. The mesylate anion can coordinate strongly enough to the Pd(II) center to block the incoming nucleophile, stalling the reaction prior to reductive elimination.

Mechanistic pathway showing sulfonate additives facilitating halide abstraction in Pd-catalysis.

Quantitative Performance Comparison

To facilitate objective reagent selection, the core physicochemical and catalytic parameters of KOTf and KMs are summarized below.

Property / Parameter	Potassium Triflate (KOTf)	Potassium Methanesulfonate (KMs)
Conjugate Acid pKa	~ -14 to -15[2]	~ -1.9[3][4]
Anion Classification	Weakly Coordinating Anion (WCA)	Moderately Coordinating Anion
Nucleophilicity	Extremely Low (Immune to strong nucleophiles)[2]	Low to Moderate
Oxidative/Thermal Stability	Excellent (Resists oxidation/reduction)[1][2]	Good (Susceptible to extreme oxidative stress)[1]
Primary Catalytic Function	Halide scavenger, cationic intermediate stabilizer[6][7]	Phase-transfer counterion, mild additive
Cost & Environmental Impact	High cost; persistent fluorinated compound	Lower cost; non-fluorinated, easier disposal

Self-Validating Experimental Protocol

To rigorously evaluate whether a specific catalytic transformation requires the extreme inertness of KOTf or can proceed with the more economical KMs, researchers must employ a self-validating experimental design. The following protocol outlines a benchmarking workflow for Pd-catalyzed cross-coupling.

Objective:

Evaluate the efficacy of KOTf vs. KMs as halide-scavenging additives in a Pd-catalyzed C–N cross-coupling reaction.

Methodology:

Step 1: Rigorous Reagent Preparation (Control for Moisture) Both KOTf and KMs are highly hygroscopic. Moisture will lead to the hydrolysis of the active Pd complex.

• Transfer KOTf and KMs into separate Schlenk flasks.

• Dry the salts under high vacuum (≤ 0.1 mmHg) at 120 °C for 12 hours.

• Backfill with dry Argon and transfer immediately to an inert-atmosphere glovebox.

Step 2: Reaction Assembly (Control for Mass Balance)

• In a glovebox, charge two separate oven-dried 10 mL vials with:

  • Pd(OAc)₂ (5 mol%)

  • Appropriate Phosphine Ligand (e.g., Xantphos, 5 mol%)

  • Aryl halide (1.0 mmol) and Amine nucleophile (1.2 mmol)

  • Base (e.g., K₃PO₄, 1.5 mmol)

  • Internal Standard: Dodecane (0.5 mmol) — Critical for validating GC-FID yields against physical losses.

• Add KOTf (1.0 mmol) to Vial A, and KMs (1.0 mmol) to Vial B.

• Add anhydrous toluene (5.0 mL) to each vial, seal with PTFE septa, and heat to 110 °C for 12 hours.

Step 3: Quench and Self-Validating Analysis

• Cool the reactions to room temperature and quench with 2.0 mL of deionized water.

• Extract the organic layer with ethyl acetate (3 × 3 mL).

• Yield Validation: Analyze the organic layer via GC-FID. Calculate the exact yield using the dodecane internal standard. If the mass balance (Product + Unreacted Starting Material) is < 90%, suspect catalyst decomposition or side-reactions.

• Anion Stability Validation: Take an aliquot of the aqueous layer from Vial A and perform ¹⁹F NMR (with a standard) to confirm the triflate anion remained intact and did not undergo C–S bond cleavage under the reaction conditions.

Self-validating experimental workflow for benchmarking sulfonate additives in catalysis.

References

• [6] Acceleration of Pd-Catalyzed Amide N-Arylations Using Cocatalytic Metal Triflates: Substrate Scope and Mechanistic Study | ACS Catalysis. URL:[Link]

• [7] P-chirogenic phosphorus compounds by stereoselective Pd-catalysed arylation of phosphoramidites | Nature Communications (University of Groningen). URL:[Link]

• [3] Microwave and Computational Study of Methanesulfonic Acid and Its Complex with Water | The Journal of Physical Chemistry A. URL:[Link]

• [4] Methanesulfonic acid for nitration mixtures | ScienceMadness. URL:[Link]

Sources

• 1. Potassium Pentafluorobenzenesulfonate [benchchem.com]
• 2. Trifluoromethanesulfonic acid | 1493-13-6 [amp.chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sciencemadness Discussion Board - Methanesulfonic acid for nitration mixtures - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. potassium;methanesulfonate | Benchchem [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. research.rug.nl [research.rug.nl]

A Senior Application Scientist's Guide: Potassium Methanesulfonate vs. Potassium Chloride as an Inert Electrolyte

In electrochemical research, the supporting electrolyte is a silent yet pivotal component of the system. Its primary role is to ensure ionic conductivity while remaining electrochemically invisible, or "inert," within the potential range of interest. For decades, potassium chloride (KCl) has been the ubiquitous choice, valued for its high conductivity and low cost. However, an increasing number of applications, particularly in drug development and materials science, are revealing the limitations of KCl and highlighting the advantages of an alternative: potassium methanesulfonate (KCH₃SO₃).

This guide provides an in-depth, objective comparison of these two electrolytes, moving beyond simple properties to explore the causal relationships between their chemical nature and experimental performance. Our goal is to equip researchers with the field-proven insights necessary to make a deliberate, informed choice that enhances data integrity.

Core Physicochemical and Electrochemical Properties

The fundamental differences between these two salts stem from their anions: the small, spherical halide (Cl⁻) versus the larger, polyatomic organic sulfonate (CH₃SO₃⁻). These differences manifest in properties that directly impact their function in an electrochemical cell.

Table 1: Comparative Properties of KCl and KCH₃SO₃

Property	Potassium Chloride (KCl)	Potassium Methanesulfonate (KCH₃SO₃)	Causality and Experimental Significance
Anionic Structure	Simple, monatomic halide (Cl⁻)	Polyatomic sulfonate (CH₃SO₃⁻)	The methanesulfonate anion's sulfur atom is in a high oxidation state (+6), making it significantly more resistant to oxidation than the chloride anion.
Electrochemical Window	Limited anodic potential due to Cl⁻ oxidation (~ +1.2 V vs. SHE)[1][2][3]	Wider anodic potential window; stable to higher potentials[4][5]	A wider window is critical for studying analytes with high oxidation potentials, preventing the electrolyte's breakdown signal from masking the signal of interest.
Ionic Conductivity	Very high[6][7]	Good, but generally lower than KCl at equivalent concentrations	High conductivity minimizes uncompensated resistance (iR drop), which can distort voltammetric measurements. However, modern potentiostats can often correct for moderate iR drop.
Solubility	High in aqueous and polar solvents[8][9]	High in aqueous and polar solvents[4][10]	Both are highly soluble, allowing for a wide range of usable concentrations.
Corrosivity	Chloride ions are highly corrosive to many metals, including stainless steel[11]	Methanesulfonate is generally considered non-corrosive[12]	KCH₃SO₃ is superior for long-term experiments or when using cell components susceptible to chloride-induced pitting and crevice corrosion.
Toxicity	Low	Low[10][13]	Both are relatively safe to handle with standard laboratory precautions.

The Critical Difference: Electrochemical Stability

The single most important performance differentiator is the electrochemical stability window (ESW). The ESW defines the potential range where the electrolyte does not undergo redox reactions, thus providing a clear field of view for the analyte's behavior.

For KCl, the anodic (positive) limit is dictated by the oxidation of the chloride ion: 2Cl⁻ → Cl₂(g) + 2e⁻

This reaction typically begins at potentials around +1.2 to +1.3 V versus the Standard Hydrogen Electrode (SHE), effectively placing a ceiling on the observable potential range. For researchers studying organic molecules, metal complexes, or materials with oxidation potentials in this region, the current from chloride oxidation can completely obscure the desired signal.

Potassium methanesulfonate provides a solution. The methanesulfonate anion is significantly more robust against oxidation.[4] This stability extends the usable anodic window, often by 500 mV or more, opening up a region of electrochemical space that is inaccessible with chloride-based electrolytes.[5]

Experimental Protocol: Validating the Electrochemical Window

This protocol is a self-validating system to confirm the suitability of your chosen electrolyte for your potential range.

• Cell Assembly: Assemble a standard three-electrode cell (e.g., glassy carbon working electrode, platinum wire counter electrode, Ag/AgCl reference electrode) in a gas-tight vessel.

• Electrolyte Preparation: Prepare 0.1 M solutions of both KCl and KCH₃SO₃ in your chosen solvent (e.g., ultrapure water, acetonitrile).

• Deaeration: Sparge the solution with an inert gas (e.g., argon or nitrogen) for 15-20 minutes to remove dissolved oxygen, which has its own reduction signal. Maintain an inert atmosphere over the solution for the duration of the experiment.

• Blank Voltammogram: Perform a cyclic voltammetry (CV) scan in the electrolyte solution without your analyte. Scan from 0 V towards the positive potential limit and then towards the negative limit at a typical scan rate (e.g., 100 mV/s).

• Analysis: The ESW is the potential range where the current remains near zero (only non-faradaic charging current is present). The sharp increase in current at the positive and negative extremes defines the limits of the window. This "blank" CV serves as your baseline; any peaks observed within this window after adding your analyte can be attributed to the analyte itself.

Caption: Workflow for determining an electrolyte's electrochemical window.

Application-Driven Selection Logic

The choice between KCl and KCH₃SO₃ should not be arbitrary. It is a strategic decision based on the specific requirements of the experiment.

Choose Potassium Methanesulfonate (KCH₃SO₃) when:

• Studying Anodic Processes: Your analyte is expected to oxidize at potentials > +1.0 V vs. Ag/AgCl. This is common in organic electrochemistry, sensor development, and catalysis research.

• Corrosion is a Concern: You are performing long-term experiments, bulk electrolysis, or using stainless steel components in your electrochemical cell or flow system. Methanesulfonate electrolytes are known to be compatible with stainless steel, whereas chloride can cause catastrophic failure.[12]

• Investigating "Non-Coordinating" Environments: The methanesulfonate anion is generally considered less likely to coordinate with metal centers or specifically interact with analytes compared to chloride, providing a more truly "inert" background.

Choose Potassium Chloride (KCl) when:

• Working within a Limited Potential Window: Your redox events of interest occur well within the stable window of KCl (e.g., between +0.8 V and -1.0 V vs. Ag/AgCl).

• Highest Conductivity is Paramount: In applications like conductometry or certain high-current electrochemical synthesis, the superior conductivity of KCl can be advantageous.[6]

• Cost is the Primary Driver: For routine, non-demanding applications such as teaching labs or simple qualitative experiments, the lower cost of KCl is a valid consideration.

• Using Ag/AgCl Reference Electrodes: KCl is the standard filling solution for these electrodes, and using it as the bulk electrolyte can prevent junction potential drift caused by differing ionic compositions.

Caption: Decision logic for selecting between KCH₃SO₃ and KCl.

Conclusion and Best Practices

While potassium chloride is a reliable, high-conductivity electrolyte for many standard electrochemical applications, its limited anodic window and corrosive nature are significant drawbacks. Potassium methanesulfonate emerges as a superior alternative for high-potential studies and in systems where material compatibility is critical. [4][12] Its wider electrochemical window and non-corrosive nature provide a more robust and versatile platform for modern electrochemical research, ensuring that the data collected is a true reflection of the analyte's behavior, free from artifacts introduced by the supporting electrolyte.

As a final point of trustworthiness, always perform a blank "background" scan of your electrolyte in your specific cell configuration before introducing your analyte. This simple step validates the inertness of your system and is the foundation of reliable, reproducible electrochemical data.

References

• MDPI. (2022, October 25). A Promising Crystalline KCl: Electrolyte Material for Studying the Electrochemical Properties of Cerium on Liquid Indium Electrodes. Retrieved from [Link]

• ResearchGate. (n.d.). Electrochemical window of molten KCl-NaCl on a molybdenum wire electrode; Scan rate. Retrieved from [Link]

• Gernon, M. D. (n.d.). Environmental benefits of methanesulfonic acid. Comparative properties and advantages. Retrieved from [Link]

• ResearchGate. (n.d.). Electrochemical window of the eutectic LiCl-KCl at W and Al ( ∅ 1 mm).... Retrieved from [Link]

• Sciencemadness.org. (n.d.). Environmental benefits of methanesulfonic acid. Retrieved from [Link]

• Quora. (2018, April 30). Why do we use KCl in electrochemical cells? Retrieved from [Link]

• Wikipedia. (n.d.). Methanesulfonyl chloride. Retrieved from [Link]

• Semantic Scholar. (2010, July 1). Corrosion behaviour of stainless steels in aqueous solutions of methanesulfonic acid. Retrieved from [Link]

• SARSEF Virtual Fair. (n.d.). Evaluation of Potassium Chloride in an Electrochemical Cell. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Methanesulfonic Acid (MSA) in Hydrometallurgy. Retrieved from [Link]

• American Elements. (n.d.). Potassium Methanesulfonate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methanesulfonate in Phosphate Electrolyte Superstructure Enables Ampere-Hour Practical Aqueous Batteries. Retrieved from [Link]

• HoriazonChemical. (n.d.). Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. Retrieved from [Link]

• Elsevier. (2021, July 25). Effects of methanesulfonic acid on electrolyte for vanadium redox flow batteries. Retrieved from [Link]

• Chem. Met. Alloys. (2021). The influence of methanesulfonate ions on physico-chemical properties of lead dioxide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids. Retrieved from [Link]

• Wikipedia. (n.d.). Electrolyte. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of chemical/physical properties of Li, Na, and K.... Retrieved from [Link]

• Myron L Company. (n.d.). Conductance Data For Commonly Used Chemicals. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Low Electrolytic Conductivity Standards. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of electrolyte properties a Comparison of recently reported.... Retrieved from [Link]

• National Center for Biotechnology Information. (2022, February 15). Electrolyte formulation strategies for potassium‐based batteries. Retrieved from [Link]

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validation of potassium methanesulfonate purity by HPLC-UV

Validating Potassium Methanesulfonate Purity: A Comparative Guide to HPLC-UV and Ion Chromatography

Potassium methanesulfonate ( CH3​KO3​S ) is a highly versatile compound utilized as a biochemical buffer, a supporting electrolyte, and a critical intermediate in pharmaceutical synthesis. Validating its purity presents a unique analytical challenge: the methanesulfonate anion lacks conjugated π -electrons, rendering it virtually transparent to standard ultraviolet (UV) detectors above 200 nm.

While traditional non-aqueous titration can provide a basic bulk purity assay[1], modern drug development demands high-resolution chromatographic techniques to quantify both the main component and trace genotoxic impurities. As a Senior Application Scientist, I have structured this guide to objectively compare three field-proven analytical strategies: Indirect HPLC-UV , Pre-column Derivatization HPLC-UV , and Ion Chromatography (IC) .

Methodological Decision Matrix

Selecting the correct analytical pathway depends entirely on your target analyte—whether you are assaying the bulk methanesulfonate salt or profiling trace alkyl sulfonate impurities.

Logical decision workflow for selecting potassium methanesulfonate analytical methods.

Table 1: Methodological Comparison

Feature	Indirect HPLC-UV	Pre-Column Derivatization HPLC-UV	Ion Chromatography (IC)
Target Analyte	Bulk Methanesulfonate	Trace Alkyl Sulfonates (MMS/EMS)	Bulk Methanesulfonate
Detection Principle	Displacement of UV probe	UV absorption of derivatized product	Suppressed conductivity
Sample Preparation	Simple dilution	Complex (Reaction + Incubation)	Simple dilution
Primary Advantage	Uses standard HPLC equipment	High sensitivity for genotoxic impurities	Direct, interference-free measurement
Primary Limitation	Lower sensitivity, baseline noise	Reagent interference, matrix effects	Requires specialized IC equipment

Deep Dive 1: Indirect HPLC-UV for Bulk Purity Assay

The Causality of the Method: Because methanesulfonate does not absorb UV light, conventional HPLC-UV fails. 2 relies on adding a highly UV-absorbing probe (such as nicotinamide or an aromatic acid) to the mobile phase[2]. This establishes a steady, high-absorbance baseline. As the transparent methanesulfonate anion elutes from the stationary phase, it displaces the UV-absorbing probe to maintain electroneutrality in the column microenvironment. This localized displacement causes a drop in UV absorbance, yielding a negative peak whose area is directly proportional to the methanesulfonate concentration.

Self-Validating Experimental Protocol:

• System Suitability Testing (SST): Prepare a mobile phase containing 5 mM nicotinamide in a phosphate buffer (pH 6.0). Pump through a C18 column until a stable, high-absorbance baseline is achieved at 254 nm. Baseline stability is the primary validation metric here.

• Blank Injection: Inject the sample diluent (ultrapure water) to confirm the absence of negative peaks at the expected retention time of methanesulfonate, ruling out injection-shock artifacts.

• Standard Calibration: Inject standard solutions of high-purity methanesulfonate ranging from 50% to 150% of the target concentration. Verify linearity ( R2≥0.995 ).

• Sample Analysis: Inject the potassium methanesulfonate sample. Invert the chromatogram signal in your chromatography data system (CDS) to integrate the positive area of the negative peak.

• Recovery Check: Spike a known amount of standard into the sample matrix. Recovery must fall within 98.0% - 102.0%, validating that the sample matrix is not suppressing the ion-displacement mechanism.

Deep Dive 2: Pre-Column Derivatization HPLC-UV for Genotoxic Impurities

The Causality of the Method: During the synthesis of methanesulfonate salts, alkyl methanesulfonates like methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS) can form. These are potent alkylating agents and potential genotoxic impurities (PGIs)[3]. To detect these at parts-per-million (ppm) levels using standard HPLC-UV, we must artificially introduce a chromophore. By reacting the sample with a nucleophilic derivatization reagent like3 or 4, the alkyl groups undergo an SN​2 substitution[3][4]. This yields a strongly UV-absorbing dithiocarbamate or thioether derivative that can be easily detected at trace levels.

Self-Validating Experimental Protocol:

• Derivatization Reaction: Dissolve the KMS sample in a 10% NaOH aqueous solution. The NaOH acts as a critical pH regulator to prevent the drug matrix from interfering with the nucleophilic attack. Add an excess of the BDC reagent.

• Incubation: Heat the mixture to 60°C for 30 minutes to drive the SN​2 reaction to absolute completion.

• Quenching & Blanking: Cool the reaction to room temperature. Concurrently, run a "reagent blank" (containing BDC and NaOH, but no sample) to identify background peaks from the unreacted derivatization agent.

• Chromatographic Separation: Inject 20 µL onto a C18 reversed-phase column (250 mm × 4.6 mm, 5 µm). Use a mobile phase of 5 mM ammonium acetate and acetonitrile (20:80 v/v) at a flow rate of 1.0 mL/min.

• Detection: Monitor the eluent at 280 nm. The protocol is self-validated by confirming that the chromatographic resolution ( Rs​ ) between the derivatized MMS peak and the massive excess reagent peak is > 2.0.

Deep Dive 3: The Gold Standard - Ion Chromatography (IC)

The Causality of the Method: 5 bypasses the need for UV absorption entirely by separating ions based on their affinity for an anion-exchange resin and detecting them via electrical conductivity[5]. Because the mobile phase (e.g., KOH) is also highly conductive, a suppressor is placed post-column. The suppressor electrolytically neutralizes the KOH into water, dropping the background conductivity to near zero, while simultaneously converting the methanesulfonate into its highly conductive acid form (methanesulfonic acid), resulting in massive signal-to-noise enhancements.

Self-Validating Experimental Protocol:

• Eluent Generation: Utilize an automated eluent generator to produce a precise gradient of high-purity KOH (e.g., 2 mM to 30 mM). This eliminates manual mixing errors and ensures absolute retention time reproducibility.

• Separation: Pass the diluted sample through a high-capacity anion-exchange column (e.g., Dionex IonPac AS11-HC).

• Suppression: Route the eluent through an Anion Electrolytically Regenerated Suppressor (AERS) operating in recycle mode.

• Quantification & Bracketing: Measure the conductivity of the methanesulfonate peak. Validate the stability of the run by injecting a6 as a bracketing check every 10 injections[6]. The standard recovery must remain within 2.0% of the initial calibration to prove detector stability.

Experimental Data Comparison

To objectively evaluate these methods, we compare their quantitative performance metrics based on validated laboratory data.

Table 2: Performance Metrics Comparison

Parameter	Indirect HPLC-UV	Derivatization HPLC-UV (MMS)	Ion Chromatography (IC)
Limit of Detection (LOD)	~10 - 20 µg/mL	0.03 µg/mL	~0.1 µg/mL
Limit of Quantitation (LOQ)	~50 µg/mL	0.10 µg/mL	~0.5 µg/mL
Linearity ( R2 )	> 0.995	> 0.999	> 0.999
Average Recovery	95.0% - 105.0%	87.5% - 102.1%	99.0% - 101.0%
Matrix Interference	Moderate	Low (with pH regulation)	Very Low

Conclusion: While Ion Chromatography remains the undisputed gold standard for bulk potassium methanesulfonate purity due to its direct measurement and lack of matrix interference, HPLC-UV can be highly effective when properly adapted. Indirect UV serves as a viable alternative for bulk assays when IC is unavailable, and Pre-Column Derivatization is an absolute necessity for the rigorous monitoring of trace genotoxic impurities (MMS/EMS) required by regulatory agencies.

References

• potassium;methanesulfonate - Benchchem - Benchchem
• Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection - PMC / NIH
• Method for measuring methanesulfonate by virtue of derivatization HPLC-UV method (CN108562674)
• Indirect UV detection in HPLC determination of UV-transparent non-electrolytes in pharmaceutical dosage forms - PubMed / NIH
• Fifty Years of Ion Chromatography (IC): An Interview with IC Pioneer Joachim Weiss (Part 1)
• Methanesulfonate Standard for IC TraceCERT®, 1000 mg/L methanesulfonate in water - Sigma-Aldrich

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• 1. potassium;methanesulfonate | Benchchem [benchchem.com]
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A Senior Application Scientist's Guide: Potassium Methanesulfonate vs. Potassium Acetate Buffer Capacity

In the precise world of pharmaceutical formulation and biological research, the choice of excipients is never trivial. The selection of a buffering system, in particular, is a foundational decision that dictates the pH, and by extension, the stability, solubility, and biological activity of the final product. This guide provides a detailed, evidence-based comparison between two commonly used potassium salts: potassium methanesulfonate and potassium acetate, with a specific focus on their fundamentally different buffering capacities.

The Core Distinction: Understanding the Conjugate Acids

The behavior of any buffer is intrinsically linked to the strength of its conjugate acid. This is the central principle that separates potassium acetate and potassium methanesulfonate.

• Potassium Acetate is the salt of a weak acid , acetic acid. Acetic acid has a pKa value of approximately 4.76.[1][2][3][4] This means it only partially dissociates in water, creating an equilibrium between the acid (CH₃COOH) and its conjugate base, the acetate ion (CH₃COO⁻). It is this equilibrium that allows it to absorb and release protons, thereby resisting changes in pH.

• Potassium Methanesulfonate is the salt of a strong acid , methanesulfonic acid. Methanesulfonic acid has a pKa of approximately -1.9.[5][6][7][8] A pKa this low signifies that it is a very strong acid, meaning it dissociates completely in water. Its conjugate base, the methanesulfonate anion (CH₃SO₃⁻), has a negligible affinity for protons in aqueous solutions of physiological pH.

This distinction is not academic; it is the absolute determinant of their function. Potassium acetate is a true buffering agent , while potassium methanesulfonate is a non-buffering salt in the pH range relevant to most biological and pharmaceutical applications.

A Quantitative Look at Buffer Capacity (β)

Buffer capacity (β) is the quantitative measure of a solution's resistance to pH change upon the addition of an acid or base. The capacity is maximal when the pH of the solution is equal to the pKa of the buffer. The effective buffering range for a weak acid is generally considered to be its pKa ± 1 pH unit.[9][10]

• Potassium Acetate Buffer : With a pKa of ~4.76, an acetate buffer exhibits its maximum buffer capacity at this pH. It is an effective buffer in the acidic range of approximately pH 3.8 to 5.8.[9][10] Within this window, it can effectively neutralize added acids and bases. It is widely used in pharmaceutical formulations, including injectable and oral medications, to maintain pH stability.[11][12][13]

• Potassium Methanesulfonate Solution : As the salt of a strong acid, methanesulfonate has no pKa in the 2-12 pH range. Therefore, a solution of potassium methanesulfonate has a negligible buffer capacity. Its primary roles in formulation are to serve as a pharmaceutically acceptable counter-ion for basic drug substances to form a salt (a "mesylate" salt) or to adjust the ionic strength of a solution without impacting the pH.[14]

Table 1: Comparative Physicochemical Properties

Property	Potassium Methanesulfonate	Potassium Acetate
Conjugate Acid	Methanesulfonic Acid	Acetic Acid
pKa of Conjugate Acid	~ -1.9[5][6][7]	~ 4.76[1][2]
Effective Buffering Range	Not applicable	pH 3.8 – 5.8[9]
Primary Function	Counter-ion, Ionic Strength Modifier[14]	Buffering Agent, pH Control[12][15]
Classification	Non-buffering Salt	Buffering Agent

Experimental Verification: A Protocol for Titration

The theoretical differences in buffer capacity can be readily confirmed in the laboratory. The following titration protocol provides a self-validating system to directly measure and compare the resistance to pH change.

Materials & Reagents

• Potassium Methanesulfonate (CAS 2386-56-3)

• Potassium Acetate (CAS 127-08-2)

• Acetic Acid, Glacial (CAS 64-19-7)

• Hydrochloric Acid (HCl), 0.1 M, standardized

• Potassium Hydroxide (KOH), 0.1 M, standardized

• Calibrated pH meter and electrode

• 100 mL Volumetric flasks

• 50 mL Burette

• Magnetic stir plate and stir bars

• Deionized (DI) water

Solution Preparation

• 50 mM Potassium Acetate Buffer (pH 4.76):

  • Weigh the appropriate mass of potassium acetate and dissolve it in ~80 mL of DI water in a 100 mL volumetric flask.

  • Place a calibrated pH electrode in the solution. While stirring, carefully add glacial acetic acid dropwise until the pH is exactly 4.76.

  • Add DI water to the 100 mL mark and mix thoroughly.

• 50 mM Potassium Methanesulfonate Solution:

  • Weigh the appropriate mass of potassium methanesulfonate and dissolve it in ~80 mL of DI water in a 100 mL volumetric flask.

  • Add DI water to the 100 mL mark and mix thoroughly. Record the initial pH.

Titration Workflow

The following workflow outlines the titration process to generate pH curves for both solutions.

Figure 1: A generalized experimental workflow for determining and comparing buffer capacity via titration.

Data Interpretation

When plotting pH versus the volume of added titrant, the potassium acetate buffer will yield a curve that is relatively flat near the starting pH of 4.76, demonstrating its ability to resist pH changes. Conversely, the potassium methanesulfonate solution will show a very steep, immediate change in pH with the addition of even small volumes of acid or base, confirming its lack of significant buffer capacity.

Practical Applications & Formulation Strategy

The decision to use one salt over the other is driven entirely by the formulation's objective.

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Analytical Strategies for the Quantification of Potassium Methanesulfonate: A Comparative Guide for Pharmaceutical Development

As a Senior Application Scientist, navigating the analytical landscape of pharmaceutical ingredients requires moving beyond standard operating procedures to understand the fundamental physical chemistry of the analytes. Potassium methanesulfonate (KMSA, CH₃SO₃K) presents a unique analytical challenge. It is widely used as an intermediate, a counter-ion in mesylate salt drug formulations, and an electrolytic eluent generator in advanced chromatography[1].

Because the methanesulfonate anion lacks a conjugated π-system, it exhibits negligible ultraviolet (UV) absorbance, rendering traditional HPLC-UV methods ineffective without complex derivatization[2]. To achieve rigorous quantification, we must rely on orthogonal techniques tailored to the sample matrix and required sensitivity. This guide objectively compares the three most robust methodologies for KMSA quantification: Non-Aqueous Potentiometric Titration, Ion Chromatography (IC), and Mixed-Mode HPLC with Evaporative Light Scattering Detection (ELSD).

Method Selection Logic & Causality

Selecting the correct analytical method is dictated by the sample's concentration and matrix complexity.

• Bulk API Release (>98% Purity): Titration is the gold standard. It exploits the weak basicity of the methanesulfonate anion in a non-aqueous environment, providing absolute stoichiometric quantification without relying on external calibration curves[3],[4].

• Trace Analysis (<0.1% / ppb levels): Ion Chromatography (IC) with suppressed conductivity is mandatory. The anion-exchange mechanism perfectly isolates the polar CH₃SO₃⁻ ion, while chemical suppression eliminates background noise, enabling ultra-trace detection[5].

• Complex Formulations: When IC is unavailable or the matrix contains interfering inorganic salts, HPLC-ELSD utilizing a mixed-mode stationary phase provides universal detection for non-volatile analytes, successfully retaining the polar methanesulfonate ion[6].

Decision matrix for selecting KMSA quantification methods based on sample concentration and matrix.

Comparative Performance Data

The following table summarizes the quantitative performance metrics of the three primary methodologies, allowing for rapid cross-platform comparison.

Analytical Method	Target Analyte	Optimal Concentration Range	Limit of Detection (LOD)	Primary Detection Mechanism
Potentiometric Titration	Bulk KMSA Salt	98.0% – 100.5%	N/A (Bulk Analysis)	Acid-Base Neutralization (pH change)
Capillary Ion Chromatography	Methanesulfonate Anion	0.1 μg/L – 100 mg/L	0.07 μg/L (ppb)	Suppressed Conductivity
HPLC-ELSD (Mixed-Mode)	Methanesulfonate Anion	1 mg/L – 1000 mg/L	10.0 μg/L (ppb)	Evaporative Light Scattering

Experimental Protocols & Mechanistic Insights

To ensure scientific integrity, every protocol must act as a self-validating system. Below are the step-by-step methodologies alongside the physicochemical causality driving each step.

Protocol A: Non-Aqueous Potentiometric Titration (Bulk KMSA API)

The Causality: In water, the methanesulfonate anion is an extremely weak base and cannot be titrated. By shifting the solvent to glacial acetic acid, we enhance its relative basicity. Furthermore, perchloric acid (HClO₄) is utilized because it acts as a superacid in acetic acid, forcing the methanesulfonate to accept a proton[3],[4].

Step-by-Step Workflow:

• Sample Preparation: Accurately weigh approximately 0.1 g of the KMSA sample and transfer it to a dry 100 mL beaker[4].

• Solvent Addition: Dissolve the sample in 10 mL of glacial acetic acid[4].

• Moisture Scavenging (Critical Step): Add 20 mL of acetic anhydride. Why? Acetic anhydride reacts with any trace water introduced by the sample or atmosphere, converting it to acetic acid. Water acts as a leveling solvent and will severely blunt the potentiometric endpoint[4].

• Titration: Titrate the solution with standardized 0.1 mol/L perchloric acid (HClO₄) using a potentiometric electrode[4]. Alternatively, crystal violet can be used as a visual indicator (violet to blue-green transition)[3].

• Self-Validation: Perform a blank determination simultaneously (titrating the solvents without the sample). Subtracting the blank volume corrects for any basic impurities inherent in the acetic acid or acetic anhydride, validating the final purity calculation[4].

Protocol B: Trace Quantification via Capillary Ion Chromatography (Cap-IC)

The Causality: Capillary IC scales down the column internal diameter to 0.4 mm. This drastically reduces eluent consumption and increases mass sensitivity, allowing for the detection of methanesulfonate down to sub-ppb levels (0.07 μg/L)[5].

Step-by-Step Workflow:

• Sample Preparation: Dilute the matrix in ultra-pure deionized water (18.2 MΩ·cm) to bring the methanesulfonate concentration within the linear dynamic range.

• Injection: Inject 40 μL of the sample onto a capillary anion-exchange column[5].

• Elution: Elute using a potassium hydroxide (KOH) gradient. Note: KOH can be generated electrolytically in-situ to prevent carbonate contamination from the atmosphere[1].

• Chemical Suppression (Critical Step): Pass the eluent through a continuously regenerated anion suppressor. Why? The suppressor exchanges K⁺ ions for H⁺ ions. This converts the highly conductive KOH eluent into neutral water (H₂O), while converting the KMSA analyte into highly dissociated, highly conductive methanesulfonic acid (CH₃SO₃H).

• Detection: Measure the conductivity of the suppressed eluent.

• Self-Validation: Monitor the background conductivity prior to the analyte peak. A stable background (<1 μS/cm) confirms the suppressor is functioning correctly and the eluent is free of carbonate contamination, validating the integrity of the subsequent peak integration.

Self-validating Ion Chromatography workflow utilizing chemical suppression for KMSA detection.

Protocol C: HPLC-ELSD with Mixed-Mode Stationary Phase

The Causality: Standard reversed-phase (C18) columns cannot retain the highly polar methanesulfonate anion; it will elute in the void volume. A mixed-mode column (e.g., Primesep B) contains embedded basic groups that provide necessary anion-exchange retention alongside hydrophobic interactions. Because KMSA lacks a UV chromophore, Evaporative Light Scattering Detection (ELSD) is used as a universal detector for non-volatile analytes[6].

Step-by-Step Workflow:

• System Configuration: Equip the HPLC with a mixed-mode column (e.g., Primesep B, 4.6 x 150 mm, 5 µm)[6].

• Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of 40% Acetonitrile and 60% Water, buffered with 40 mM Ammonium Formate adjusted to pH 3.0[6].

• Detector Setup: Set the ELSD nebulizer and evaporator temperatures to 70°C, with a carrier gas flow rate of 1.6 Standard Liters per Minute (SLM)[6].

• Elution & Detection: Inject the sample at a flow rate of 1.0 mL/min. The mobile phase evaporates in the ELSD drift tube, leaving the non-volatile methanesulfonate particles to scatter the laser light, generating a quantifiable signal[6].

• Self-Validation: The strict use of a volatile buffer (ammonium formate) ensures that the buffer itself evaporates entirely in the ELSD. A stable, flat baseline validates that no buffer precipitation is occurring in the drift tube, ensuring the accuracy of consecutive injections[6].

References

• Source: benchchem.
• Title: JP XIV (Japanese Pharmacopoeia)
• Source: lcms.
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• Source: rsc.
• Source: nih.

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